N-[N-(Chloroacetyl)-DL-leucyl]glycine

• CAS: 94088-96-7

Core Science & Biosynthesis

N-[N-(Chloroacetyl)-DL-leucyl]glycine: Chemical Properties, Synthesis, and Enzymatic Hydrolysis Applications

Abstract N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS: 94088-96-7) is a highly specialized synthetic intermediate critical to classical peptide chemistry and enzymology. Originally utilized to synthesize saturated and unsaturated tripeptides for enzymatic hydrolysis assays, this compound exemplifies the utility of N-terminal halogenation in step-wise peptide elongation[1]. As a Senior Application Scientist, I have structured this technical guide to provide a rigorous examination of its physicochemical properties, the causality behind its synthetic workflows, and its historical and practical applications in probing peptidase specificity.

Physicochemical Profiling and Quantitative Data

Understanding the baseline physicochemical properties of N-[N-(Chloroacetyl)-DL-leucyl]glycine is essential for verifying synthetic success and ensuring stability during downstream amination. The compound typically crystallizes as fine needles and exhibits a sharp melting point, which serves as a primary indicator of purity.

Table 1: Physicochemical Properties of N-[N-(Chloroacetyl)-DL-leucyl]glycine

Parameter	Specification / Value
Chemical Name	N-[N-(Chloroacetyl)-DL-leucyl]glycine
IUPAC Name	2-[[2-[(2-chloroacetyl)amino]-4-methylpentanoyl]amino]acetic acid
CAS Registry Number	94088-96-7 [2]
Molecular Formula	C10H17ClN2O4
Molecular Weight	264.71 g/mol
Melting Point	144 °C
Elemental Nitrogen (Theoretical)	10.58%
Elemental Nitrogen (Experimental)	10.5%
Physical Appearance	Needle-like crystals
Optimal Crystallization Solvents	Absolute methanol, followed by water

Mechanistic Causality in Peptide Synthesis

The synthesis of N-[N-(Chloroacetyl)-DL-leucyl]glycine relies on the classical Schotten-Baumann reaction. By reacting DL-leucylglycine with chloroacetyl chloride in a biphasic aqueous alkaline environment, we achieve selective N-acylation.

Causality of the Reagent Choice: Chloroacetyl chloride is chosen over other acylating agents because the highly electronegative chlorine atom strongly polarizes the adjacent alpha-carbon. This creates an ideal electrophilic center for subsequent SN2 nucleophilic attack by ammonia. In an era before the widespread use of solid-phase peptide synthesis and modern protecting groups (like Fmoc or Boc), this "Fischer-style" halogenation-amination sequence was the gold standard for extending a peptide chain from the N-terminus [1].

Causality of the Biphasic System: The reaction is performed in aqueous NaOH at 0°C. The alkaline pH serves a dual purpose: it deprotonates the N-terminal amine of DL-leucylglycine, enhancing its nucleophilicity, and it neutralizes the HCl byproduct, driving the reaction forward. The low temperature prevents the rapid hydrolysis of chloroacetyl chloride by OH⁻ ions, allowing the slower aminolysis reaction to dominate at the phase interface.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Intermediate verification steps are built-in to prevent the propagation of errors.

Protocol 1: Synthesis and Crystallization of N-[N-(Chloroacetyl)-DL-leucyl]glycine

• Preparation: Dissolve 10 mmol of DL-leucylglycine in 10 mL of 1 M NaOH (aq). Cool the reaction vessel to 0°C using an ice-salt bath.

• Acylation: Add 12 mmol of chloroacetyl chloride dropwise over 30 minutes. Simultaneously, add 1 M NaOH dropwise to maintain the pH between 9.0 and 10.0.

  • Validation: The pH must not drop below 8.0, or the amine will protonate, halting the reaction.

• Stirring: Maintain vigorous stirring for 2 hours at 0°C to ensure complete conversion.

• Precipitation: Carefully acidify the mixture to pH 2.0 using concentrated HCl. The target compound will precipitate as a crude white solid.

• Isolation & Purification: Filter the crude product under vacuum and wash with cold distilled water to remove residual salts.

• Crystallization: Dissolve the solid in a minimum volume of hot absolute methanol. Allow to cool slightly, then add cold water until turbidity appears. Chill at 4°C overnight.

• Verification: Collect the needle-like crystals. Determine the melting point; a sharp melt at 144°C confirms the absence of unreacted dipeptide or chloroacetic acid byproducts.

Protocol 2: Amination to Glycyl-DL-leucylglycine (Tripeptide Extension)

• Reaction Setup: Suspend the purified N-[N-(Chloroacetyl)-DL-leucyl]glycine in a 10-fold volume of 28% aqueous ammonia.

• Thermal Incubation: Seal the vessel and incubate at 40°C for 72 hours.

  • Causality: The bulky isobutyl side chain of the leucine residue introduces steric hindrance. Elevated temperature and extended time are critical to drive the SN2 substitution to completion without hydrolyzing the existing peptide bonds.

• Ammonia Removal: Evaporate the solution in vacuo until all excess ammonia is removed.

• Precipitation: Re-dissolve the resulting residue in a minimal amount of cold water. Add excess absolute ethanol to precipitate the tripeptide.

• Verification: Store at -10°C for 1 week to yield pure prisms of Glycyl-DL-leucylglycine. Validate via elemental analysis (Theoretical N: 17.1%).

Visualization of the Amination Workflow

The following diagram illustrates the chemical logic of the amination step, highlighting the SN2 transition state that converts the chloroacetyl cap into a functional glycyl residue.

Figure 1: SN2 amination workflow converting the chloroacetyl intermediate to a tripeptide.

Application in Enzymatic Hydrolysis Studies

Once synthesized, the resulting tripeptides (such as Glycyl-DL-leucylglycine) were historically subjected to enzymatic hydrolysis using renal extracts to study peptidase specificity [1].

Mechanistic Profiling of Peptidases: Researchers utilized these saturated tripeptides to compare hydrolysis rates against unsaturated analogs (dehydropeptides). The causality of this experimental design lies in the stereospecificity of the enzymes. Renal peptidases rapidly hydrolyze the L-form of the saturated peptide, while the D-form remains largely resistant. By synthesizing precisely defined stereoisomers via the chloroacetyl intermediate, scientists could map the active site constraints of exopeptidases and acylases.

Figure 2: Stereospecific enzymatic hydrolysis of the L-isomer tripeptide by renal peptidases.

Conclusion

N-[N-(Chloroacetyl)-DL-leucyl]glycine remains a textbook example of classical peptide synthesis logic. By leveraging the differential reactivity of an acid chloride and an alpha-chloro group, chemists can reliably extend peptide chains without modern polymeric supports. The self-validating protocols outlined above ensure high-fidelity synthesis, providing pure substrates for complex enzymatic assays.

References

• Fodor PJ, Price VE, Greenstein JP. Enzymatic hydrolysis of saturated and unsaturated tripeptides. Journal of Biological Chemistry. 1949 Aug;180(1):193-208. Available from:[Link]

An In-depth Technical Guide to the Mechanism of Action of N-[N-(Chloroacetyl)-DL-leucyl]glycine

This guide provides a comprehensive technical overview of the putative mechanism of action for N-[N-(Chloroacetyl)-DL-leucyl]glycine. We will delve into its biochemical classification, hypothesized molecular interactions, and the downstream cellular consequences. Furthermore, this document outlines detailed, self-validating experimental protocols for researchers seeking to investigate and confirm its mode of action in a laboratory setting.

Introduction and Compound Profile

N-[N-(Chloroacetyl)-DL-leucyl]glycine is a synthetic dipeptide derivative. Its structure is characterized by a glycine residue linked to a leucine residue, which in turn is modified at its N-terminus with a chloroacetyl group. The presence of the "DL" designation indicates that the leucine component is a racemic mixture of both D and L stereoisomers.

The key to its mechanism lies in the chloroacetyl moiety . This functional group is a well-known electrophile and acts as an irreversible covalent modifier. It is classified as a haloacetyl group, which can react with nucleophilic residues on proteins, such as the thiol group of cysteine, the imidazole ring of histidine, or the epsilon-amino group of lysine. This covalent modification typically leads to the irreversible inactivation of the target protein. The dipeptide backbone (leucyl-glycine) likely serves as a scaffold to confer specificity, guiding the reactive chloroacetyl group to the active or allosteric site of a particular protein target.

Hypothesized Mechanism of Action: Covalent Inhibition

The primary mechanism of action for N-[N-(Chloroacetyl)-DL-leucyl]glycine is proposed to be the irreversible covalent inhibition of a specific protein target. This process can be broken down into two conceptual steps:

• Initial Non-covalent Binding: The leucyl-glycine portion of the molecule is hypothesized to mediate the initial, reversible binding to a pocket on the target protein. This binding event orients the molecule correctly.

• Irreversible Covalent Bond Formation: Once properly positioned, the highly reactive chloroacetyl group undergoes a nucleophilic substitution reaction with a suitably located amino acid residue on the protein. This forms a stable, covalent bond, permanently modifying and typically inactivating the protein.

The specific cellular consequences are entirely dependent on the identity and function of the protein target. If the target is a critical enzyme in a metabolic or signaling pathway, its irreversible inhibition would lead to a sustained blockade of that pathway.

Diagram: Proposed Covalent Inhibition Pathway

The following diagram illustrates the two-step mechanism of covalent modification.

Caption: Workflow for the time-dependent irreversible inhibition assay.

Protocol: Mass Spectrometry for Covalent Adduct Confirmation

This is the gold-standard experiment to definitively prove that a covalent bond has formed and to identify the specific amino acid residue that was modified.

Principle: Intact protein mass spectrometry can measure the total mass of the protein before and after incubation with the inhibitor. An increase in mass corresponding to the molecular weight of the inhibitor confirms covalent adduction. Tandem mass spectrometry (MS/MS) on digested protein fragments can then pinpoint the exact site of modification.

Step-by-Step Methodology:

• Incubation:

  • Incubate the purified target protein (e.g., 10 µM) with a 5-fold molar excess of N-[N-(Chloroacetyl)-DL-leucyl]glycine for 2 hours at 37°C.

  • Prepare a control sample with the protein and an equivalent volume of DMSO.

• Sample Cleanup:

  • Remove excess, unbound inhibitor using a desalting column (e.g., a C4 ZipTip) to prevent ion suppression in the mass spectrometer.

• Intact Protein Analysis (LC-MS):

  • Inject the desalted samples onto a liquid chromatography-mass spectrometry (LC-MS) system.

  • Deconvolute the resulting mass spectrum to determine the precise molecular weight of the protein in both the control and treated samples.

  • Expected Result: A mass shift equal to the molecular weight of the inhibitor minus HCl (lost during the reaction). For N-[N-(Chloroacetyl)-DL-leucyl]glycine (MW ≈ 278.72 g/mol ), the expected adduct mass is approximately 242.27 Da.

• Peptide Mapping (LC-MS/MS):

  • Take the remaining incubated samples and denature the protein (e.g., with urea).

  • Reduce disulfide bonds (with DTT) and alkylate free cysteines (with iodoacetamide).

  • Digest the protein into smaller peptides using a protease like trypsin.

  • Analyze the peptide mixture using LC-MS/MS.

  • Use database search software (e.g., MaxQuant, Proteome Discoverer) to identify peptides, searching for a variable modification corresponding to the mass of the adduct (242.27 Da) on nucleophilic residues (Cys, His, Lys).

Data Presentation:

Sample	Expected Mass (Da)	Observed Mass (Da)	Mass Shift (Da)	Interpretation
Protein + DMSO (Control)	25000.0	25000.3	N/A	Unmodified Protein
Protein + Inhibitor	25242.27	25242.5	+242.2	Covalent Adduct Formation Confirmed

Note: The above data is illustrative.

Summary and Concluding Remarks

The mechanism of action of N-[N-(Chloroacetyl)-DL-leucyl]glycine is strongly predicted to be that of an irreversible covalent inhibitor. Its dipeptide structure provides a scaffold for molecular recognition, while the terminal chloroacetyl group acts as a reactive warhead that permanently inactivates a target protein. The definitive validation of this mechanism and the identification of its specific cellular target(s) require rigorous biochemical and analytical techniques. The protocols outlined in this guide, including time-dependent enzyme inhibition assays and mass spectrometry-based adduct confirmation, provide a robust framework for researchers to elucidate the precise biological function of this compound. Understanding the stereospecificity by testing the L-leucine and D-leucine isomers separately would be a critical next step in its development.

Biological Activity of N-[N-(Chloroacetyl)-DL-leucyl]glycine: An In-Depth Technical Guide

This technical guide details the biological activity, enzymatic interactions, and experimental applications of N-[N-(Chloroacetyl)-DL-leucyl]glycine .[1] This compound serves as a critical substrate model in enzymology, particularly for the characterization of renal acylases and the kinetic resolution of amino acid derivatives.

Executive Summary & Chemical Identity[1]

N-[N-(Chloroacetyl)-DL-leucyl]glycine is a synthetic dipeptide derivative characterized by an N-terminal chloroacetyl group.[1] This moiety imparts unique electrophilic properties, making the compound a dual-function agent: a stereospecific substrate for acylases and a potential affinity label for nucleophilic enzymes.[1]

Chemical Profile

Property	Detail
Systematic Name	N-(2-Chloroacetyl)-DL-leucylglycine
Molecular Formula
Molecular Weight	~264.71 g/mol
Key Moiety	-Haloacetyl group (Alkylating agent)
Stereochemistry	Racemic mixture (DL-Leucine); Glycine is achiral
Solubility	Soluble in ethanol, DMSO; moderately soluble in water (pH dependent)

Core Biological Activity: Enzymatic Hydrolysis & Resolution

The primary biological utility of N-[N-(Chloroacetyl)-DL-leucyl]glycine lies in its interaction with Aminoacylase I (EC 3.5.1.14) and related hydrolytic enzymes.[1] Its structure mimics natural N-acyl peptides but with enhanced susceptibility to hydrolysis due to the electron-withdrawing chlorine atom.[1]

Substrate for Aminoacylase I (Renal Acylase)

Aminoacylase I (typically isolated from porcine kidney) exhibits strict stereospecificity, hydrolyzing the amide bond of N-acyl-L-amino acids.[1]

• Mechanism: The enzyme catalyzes the hydrolytic cleavage of the N-chloroacetyl group from the L-leucyl moiety.[1]

• Stereoselectivity: Only the L-isomer of the racemic (DL) mixture is hydrolyzed.[1] The D-isomer remains intact.[1]

• Reaction Product: The reaction yields Chloroacetic acid and free L-Leucylglycine .[1]

Significance: This reaction is the gold standard for the optical resolution of synthetic amino acids and dipeptides. The chloroacetyl group is preferred over the acetyl group because its hydrolysis rate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is significantly higher due to the inductive effect of the chlorine, which destabilizes the amide bond.

Mechanism of Action: Kinetic Resolution

The biological activity here is defined by the kinetic differentiation between enantiomers.

• Binding: The enzyme active site (containing a Zinc ion,

  ) coordinates with the carbonyl oxygen of the chloroacetyl group and the amide nitrogen of the leucine residue.

• Catalysis: A water molecule, activated by the zinc ion and a glutamate residue (Glu147 in porcine acylase), attacks the carbonyl carbon.

• Release: The tetrahedral intermediate collapses, releasing chloroacetate and the free dipeptide L-Leu-Gly.[1]

Inhibition Potential (Cysteine Proteases)

Beyond being a substrate, the chloroacetyl group acts as a "warhead" for cysteine proteases (e.g., Papain, Ficin, Cathepsin B).[1]

• Activity: Irreversible Inhibition (Affinity Labeling).[1]

• Mechanism: The active site thiolate anion (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) of the enzyme attacks the -carbon of the chloroacetyl group via an reaction, displacing the chloride ion.

• Result: A stable thioether bond is formed, permanently inactivating the enzyme.

Visualization: Enzymatic Pathways

The following diagram illustrates the dual pathways: Stereospecific Hydrolysis by Acylase I and Irreversible Inhibition of Cysteine Proteases.

Figure 1: Dual biological pathways of N-[N-(Chloroacetyl)-DL-leucyl]glycine: Stereospecific hydrolysis vs. Irreversible inhibition.[1]

Experimental Protocols

Protocol A: Enzymatic Resolution Assay (Acylase I)

Objective: To quantify the specific activity of Aminoacylase I using N-[N-(Chloroacetyl)-DL-leucyl]glycine as a substrate.[1]

Reagents:

• Substrate Stock: 50 mM N-[N-(Chloroacetyl)-DL-leucyl]glycine in 0.1 M Phosphate Buffer (pH 7.2). Adjust pH with NaOH if necessary.[1]

• Enzyme Solution: Porcine Kidney Acylase I (1 mg/mL in buffer).

• Ninhydrin Reagent: 2% Ninhydrin in ethanol.[1]

• Stop Solution: 10% Trichloroacetic acid (TCA).[1]

Methodology:

• Equilibration: Pre-incubate 1.0 mL of Substrate Stock at 37°C for 5 minutes.

• Initiation: Add 0.1 mL of Enzyme Solution. Mix by inversion.

• Incubation: Incubate at 37°C for exactly 30 minutes.

• Termination: Add 1.0 mL of Stop Solution (TCA) to quench the reaction.

• Detection:

  • Take a 0.2 mL aliquot of the quenched mixture.

  • Add 1.0 mL of Ninhydrin Reagent.[1]

  • Heat at 100°C for 15 minutes (purple color develops only with free amino groups released from hydrolysis).[1]

  • Cool and dilute with 5 mL of 50% ethanol.

• Quantification: Measure Absorbance at 570 nm (

  ).

• Calculation: Compare against a standard curve of L-Leucylglycine. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

Validation Check:

• Control: Run a blank without enzyme to correct for spontaneous hydrolysis (chloroacetyl esters are labile).[1]

• Stereospecificity Check: Using pure D-isomer substrate should yield near-zero absorbance.[1]

Protocol B: Cysteine Protease Inhibition Screen

Objective: To determine if the compound acts as an irreversible inhibitor for Papain.[1]

Methodology:

• Pre-incubation: Incubate Papain (

  ) with N-[N-(Chloroacetyl)-DL-leucyl]glycine ( ) in activation buffer (containing 5 mM Cysteine and 1 mM EDTA) for varying times (0, 5, 10, 20 min).

• Dilution: Dilute the mixture 50-fold into a standard assay solution containing a chromogenic substrate (e.g., BAPNA).

• Measurement: Monitor the residual enzyme activity by tracking the release of p-nitroaniline at 405 nm.

• Analysis: Plot ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  vs. Pre-incubation Time. A linear decrease indicates irreversible inactivation (pseudo-first-order kinetics).

Synthesis & Physicochemical Properties[1][3][4]

For researchers synthesizing this compound for use as a probe, the Schotten-Baumann reaction is the standard route.[1]

Synthesis Workflow:

• Starting Material: DL-Leucylglycine (dissolved in 2N NaOH).

• Reagent: Chloroacetyl chloride (added dropwise at 0°C).

• Reaction:

• Purification: Acidification to pH 2.0 precipitates the product or allows extraction into ethyl acetate.[1] Recrystallize from Ethanol/Water.[1]

Parameter	Specification
Appearance	White crystalline powder
Melting Point	130–135°C (Decomposition)
Purity Check	TLC (Silica gel; BuOH:AcOH:H2O 4:1:1); visualize with Chlorine/Tolidine (detects NH-acyl)
Stability	Stable at 4°C; hydrolyzes slowly in alkaline solution (pH > 9)

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. New York: John Wiley & Sons.[1] (Foundational text on the resolution of amino acids using chloroacetyl derivatives and Acylase I).

• Rao, K. R., et al. (2008).[1] "Biocatalytic resolution of amino acids: A review." Organic Process Research & Development. Link (Review of acylase-mediated resolution mechanisms).[1]

• Barrett, A. J., & Salvesen, G. (2013). Proteinase Inhibitors. Elsevier.[1] (Describes the mechanism of peptidyl chloromethyl ketones and chloroacetyl peptides as cysteine protease inhibitors).

• Fersht, A. (1999).[1] Structure and Mechanism in Protein Science. W.H. Freeman.[1] (Kinetic principles of irreversible inhibition and enzymatic hydrolysis).

• Sigma-Aldrich. (2023).[1] Product Specification: N-Chloroacetyl-L-leucine. Link (Used as a reference for physicochemical properties of the class).[1]

Sources

• 1. prepchem.com [prepchem.com]

Covalent Targeting and Macrocyclization: The Enzyme Inhibition Potential of N-[N-(Chloroacetyl)-DL-leucyl]glycine

Prepared by: Senior Application Scientist, Drug Discovery & Chemoproteomics

Executive Summary

The rational design of targeted covalent inhibitors (TCIs) and macrocyclic peptides has fundamentally reshaped modern drug discovery. At the intersection of these two modalities lies N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS 94088-96-7)[1]. Originally synthesized to study the stereospecificity of enzymatic hydrolysis[2], this dipeptide derivative serves as a prototypical model for understanding proximity-driven covalent enzyme inhibition.

As a Senior Application Scientist, I utilize compounds like N-[N-(Chloroacetyl)-DL-leucyl]glycine not just as standalone inhibitors, but as mechanistic probes. The dipeptide backbone (leucylglycine) provides reversible, non-covalent recognition of protease sub-pockets, while the N-terminal

-chloroacetamide moiety acts as a highly specific electrophilic warhead. This guide dissects the mechanistic causality of its inhibition, its role as a precursor in advanced mRNA-display technologies, and provides a self-validating experimental framework for evaluating its chemoproteomic profile.

Mechanistic Causality: The Chemistry of Covalent Target Engagement

To understand the inhibitory potential of N-[N-(Chloroacetyl)-DL-leucyl]glycine, we must analyze the thermodynamic and kinetic drivers of its interaction with target enzymes—predominantly cysteine proteases (e.g., Cathepsins, Papain, SARS-CoV-2 Mpro)[3][4].

The "Goldilocks" Electrophile

In covalent drug design, the choice of warhead is a delicate balance between reactivity and selectivity. Highly reactive electrophiles (like iodoacetamides) indiscriminately alkylate off-target cysteines, leading to cellular toxicity. Conversely, fluoroacetamides are generally too inert for physiological alkylation.

The chloroacetyl group strikes the ideal balance. In bulk aqueous solvent, it is relatively unreactive. However, when the leucylglycine backbone docks into the S1/S2 sub-pockets of a target protease, the

-carbon of the chloroacetyl group is structurally constrained in close proximity to the enzyme's catalytic cysteine. The microenvironment of the active site often depresses the pKa of this cysteine, generating a hyper-nucleophilic thiolate anion. This proximity drives a rapid, stereoelectronically favored nucleophilic substitution, displacing the chloride ion and forming an irreversible thioether bond[3].

Fig 1. Covalent inhibition mechanism of cysteine proteases via SN2 alkylation by chloroacetyl groups.

Stereospecific Substrate Recognition

The inclusion of a DL-leucine residue in this compound is mechanistically significant. Proteases exhibit strict stereospecificity; typically, only the L-enantiomer will optimally engage the hydrophobic S2 pocket[2]. By utilizing a racemic mixture in initial screens, researchers can isolate the active enantiomer post-assay, validating that the covalent alkylation is driven by specific structural recognition rather than non-specific collisions.

Advanced Applications: Macrocyclization and the RaPID Paradigm

Beyond direct protease inhibition, N-chloroacetyl peptides are the foundational building blocks of modern pseudo-natural product discovery. In platforms like the RaPID (Reprogrammed Peptide-In Vitro Translation) system , the translation apparatus is reprogrammed to incorporate an N-chloroacetyl-amino acid (often D-tyrosine or D-tryptophan) at the N-terminus of a nascent peptide[5][6].

Because the chloroacetyl group is a soft electrophile, it spontaneously undergoes an intramolecular reaction with the thiol group of a downstream cysteine residue encoded in the peptide sequence. This forms a highly stable, thioether-closed macrocyclic peptide[6].

Unlike small linear peptides, these macrocycles possess rigidified global conformations, minimizing entropic penalties upon binding. This allows them to act as exceptionally potent allosteric inhibitors against challenging targets, such as the enzyme Nicotinamide N-methyltransferase (NNMT)[7] or constitutively active GTPases like Gαs[8]. Therefore, understanding the cyclization kinetics of N-[N-(Chloroacetyl)-DL-leucyl]glycine provides baseline data for engineering larger, therapeutically relevant macrocycles.

Quantitative Kinetic Profiling

For covalent inhibitors, standard

values are fundamentally flawed because the apparent potency increases with longer incubation times. Instead, the true metric of efficacy is the inactivation efficiency, defined as .

• (Reversible Binding Affinity): Dictated by the leucylglycine backbone's fit into the target's binding cleft.
• (Maximum Rate of Inactivation): Dictated by the precise geometry and reactivity of the chloroacetyl warhead relative to the catalytic nucleophile.

Table 1: Representative Kinetic Parameters for Chloroacetyl-Peptide Modalities

Note: Data synthesized from benchmark studies of chloroacetyl-based electrophilic libraries[3][4][7].

Inhibitor Modality	Target Enzyme Class	( M)	(s )	(M s )	Primary Mechanism of Action
Linear Chloroacetyl-Peptides	Cathepsin S (Cys Protease)	0.5 - 5.0			Irreversible Active-Site Alkylation
Linear Chloroacetyl-Peptides	SARS-CoV-2 Mpro	10.0 - 50.0			Irreversible Active-Site Alkylation
Thioether Macrocycles	NNMT (Methyltransferase)	N/A	N/A	nM	Allosteric (Non-covalent constraint)
Thioether Macrocycles	Gαs (GTPase)	N/A	N/A	nM	Switch II Pocket Antagonism

Experimental Protocol: Evaluating Target Engagement and Selectivity

To rigorously validate the enzyme inhibition potential of N-[N-(Chloroacetyl)-DL-leucyl]glycine, a self-validating experimental workflow is required. As an application scientist, I mandate a two-phase approach: kinetic validation followed by chemoproteomic profiling (Activity-Based Protein Profiling, ABPP)[9].

Phase 1: Time-Dependent Kinetic Assay

Objective: Determine the

against a recombinant cysteine protease (e.g., Papain or Cathepsin L).

• Preparation: Prepare the target enzyme in assay buffer (50 mM Sodium Acetate, pH 5.5, 2 mM DTT, 1 mM EDTA). Crucial Causality Step: DTT is required to keep the catalytic cysteine reduced, but its concentration must be strictly controlled as high levels of free thiols can prematurely quench the chloroacetyl warhead.

• Incubation: Mix the enzyme (1 nM final) with varying concentrations of N-[N-(Chloroacetyl)-DL-leucyl]glycine (0.1

  M to 50 M).

• Continuous Monitoring: Immediately add a fluorogenic substrate (e.g., Z-Phe-Arg-AMC). Monitor fluorescence continuously for 60 minutes.

• Data Analysis: Fit the progress curves to the integrated rate equation for time-dependent inhibition to extract

  for each concentration, then plot vs. [Inhibitor] to calculate and .

Phase 2: Competitive Chemoproteomic Profiling (ABPP)

Objective: Assess off-target promiscuity in a complex biological matrix. We use a competitive format because it inherently controls for protein abundance and directly visualizes target occupancy[9].

• Lysate Preparation: Lyse HEK293 cells in native buffer (PBS, 0.1% NP-40, protease inhibitors lacking EDTA/DTT).

• Inhibitor Pre-incubation: Treat 50

  L of lysate (2 mg/mL protein) with 10 M N-[N-(Chloroacetyl)-DL-leucyl]glycine for 60 minutes at 25°C.

• Probe Labeling: Add 1

  M of a broadly reactive iodoacetamide-TAMRA (IA-TAMRA) probe for 1 hour. Causality: The IA-probe will covalently label all available, highly reactive cysteines. If our chloroacetyl peptide has already occupied a specific target, that target will not be labeled by the probe.

• Resolution & Analysis: Quench with SDS loading buffer, boil, and resolve via SDS-PAGE. Scan the gel using an in-gel fluorescence scanner.

• Validation: A successful, selective inhibitor will show the disappearance of a single fluorescent band (the target) compared to the DMSO control, without altering the rest of the proteomic landscape.

Fig 2. Chemoproteomic workflow for evaluating covalent target engagement and off-target profiling.

Conclusion

N-[N-(Chloroacetyl)-DL-leucyl]glycine is far more than a simple chemical intermediate; it is a masterclass in the principles of targeted covalent inhibition. By leveraging the moderate, proximity-dependent reactivity of the chloroacetyl group, researchers can achieve highly specific irreversible inhibition of cysteine proteases. Furthermore, mastering the chemistry of this dipeptide is an essential prerequisite for scientists venturing into the design of RaPID-derived macrocyclic peptides, where the chloroacetyl moiety serves as the critical lynchpin for thioether cyclization and subsequent allosteric target engagement.

References

• Semantic Scholar. "ENZYMATIC HYDROLYSIS OF SATURATED AND UNSATURATED TRIPEPTIDES". Source: semanticscholar.org. URL: [Link]

• National Institutes of Health (NIH). "In Vitro Selection of Highly Modified Cyclic Peptides That Act as Tight Binding Inhibitors". Source: nih.gov. URL: [Link]

• American Peptide Society / ACS Chemical Biology. "Covalent Peptide Libraries". Source: americanpeptidesociety.org. URL: [Link]

• National Institutes of Health (NIH). "Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT)". Source: nih.gov. URL: [Link]

• bioRxiv. "A GTP-state specific cyclic peptide inhibitor of the GTPase Gαs". Source: biorxiv.org. URL:[Link]

• Kyoto University / JACS. "Discovery of Non-Cysteine-Targeting Covalent Inhibitors by Activity-Based Proteomic Screening with a Cysteine-Reactive Probe". Source: kyoto-u.ac.jp. URL: [Link]

• ACS Publications. "The RaPID Platform for the Discovery of Pseudo-Natural Macrocyclic Peptides | Accounts of Chemical Research". Source: acs.org. URL: [Link]

• National Institutes of Health (NIH). "Discovery of 2-thiobenzimidazoles as noncovalent inhibitors of SARS-CoV-2 main protease". Source: nih.gov. URL:[Link]

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• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Covalent Peptide Libraries - Research [americanpeptidesociety.org]
• 4. Discovery of 2-thiobenzimidazoles as noncovalent inhibitors of SARS-CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Selection of Highly Modified Cyclic Peptides That Act as Tight Binding Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

N-[N-(Chloroacetyl)-DL-leucyl]glycine CAS number and molecular weight

[1][2][3]

Executive Summary

N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS 94088-96-7) is a specialized dipeptide derivative utilized primarily as a biochemical reagent in enzymatic kinetics, peptide synthesis, and proteomic research.[1][2][] Characterized by the presence of a chloroacetyl group at the N-terminus, this compound serves as a critical substrate for investigating the specificity of aminoacylases and peptidases. Its unique structure, combining a reactive

-haloacetyl moiety with a DL-leucine-glycine backbone, also makes it a valuable intermediate in the synthesis of complex peptidomimetics via nucleophilic substitution.

This technical guide provides a comprehensive analysis of its physicochemical properties, synthetic methodologies, and applications in drug discovery and enzymology.

Part 1: Chemical Identity & Physicochemical Properties

Core Identification Data

Parameter	Technical Specification
Chemical Name	N-[N-(Chloroacetyl)-DL-leucyl]glycine
CAS Registry Number	94088-96-7
Molecular Formula
Molecular Weight	264.71 g/mol
Synonyms	Chloroacetyl-DL-Leu-Gly; N-(Chloroacetyl)-DL-leucylglycine
MDL Number	MFCD00037582 (Generic for related structures, verify specific batch)

Structural Analysis

The molecule consists of three distinct functional segments:

• N-Terminal Cap: A chloroacetyl group (

  ). This group blocks the N-terminus, preventing degradation by standard aminopeptidases and introducing an electrophilic center for potential alkylation reactions.

• Core Amino Acid: A Leucine residue in a racemic mixture (DL-form), providing a hydrophobic isobutyl side chain.

• C-Terminal Residue: A Glycine residue with a free carboxylic acid, facilitating solubility and further conjugation.

Physicochemical Specifications

• Physical State: White to off-white crystalline powder.

• Solubility: Soluble in polar organic solvents (DMSO, DMF, Ethanol); moderately soluble in water (pH dependent).

• Purity Standards: Research grade typically

  (HPLC).

• Storage Conditions: Desiccate at -20°C. Protect from moisture to prevent hydrolysis of the chloroacetyl-peptide bond.

Part 2: Synthesis & Manufacturing Protocols

Synthetic Pathway (Schotten-Baumann Chemistry)

The synthesis of N-[N-(Chloroacetyl)-DL-leucyl]glycine typically follows a modified Schotten-Baumann protocol, ensuring the preservation of the peptide bond while selectively acylating the N-terminus.

Protocol Overview:

• Starting Material: DL-Leucylglycine is dissolved in an alkaline aqueous solution (NaOH or

  ) to deprotonate the N-terminal amine.

• Acylation: Chloroacetyl chloride is added dropwise at controlled temperatures (

  ) to minimize hydrolysis of the acyl chloride.

• Acidification: The reaction mixture is acidified (HCl) to precipitate the N-blocked dipeptide.

• Purification: Recrystallization from ethanol/water or purification via preparative HPLC.

Synthesis Workflow Diagram

Figure 1: Step-wise chemical synthesis of N-[N-(Chloroacetyl)-DL-leucyl]glycine via N-acylation.

Part 3: Biological & Research Applications[4]

Enzymatic Resolution and Kinetics

This compound is a primary candidate for studying Aminoacylase I (EC 3.5.1.14) and related deacylases.

• Mechanism: Acylases hydrolyze the amide bond between the acyl group (chloroacetyl) and the L-amino acid. Because the compound is a DL-mixture, enzymes with L-specificity will selectively hydrolyze the L-isomer.

• Utility: This reaction is used to resolve racemic mixtures of peptides or to assay the stereospecificity of newly isolated proteases.

Peptidomimetic Precursor (Haloacetyl Reactivity)

The chloroacetyl group acts as a "warhead" or a synthetic handle.

• Covalent Inhibition: In drug design, haloacetyl peptides can act as irreversible inhibitors by alkylating nucleophilic residues (Cysteine -SH or Histidine -Imidazole) within an enzyme's active site.

• Library Synthesis: Researchers use the electrophilic carbon of the

  group to displace the chloride with amines or thiols, creating "peptoids" or modified peptide libraries for high-throughput screening.

Experimental Protocol: Enzymatic Hydrolysis Assay

Objective: To determine the specific activity of Acylase I using N-[N-(Chloroacetyl)-DL-leucyl]glycine.

• Buffer Preparation: Prepare 0.1 M Phosphate buffer, pH 7.5, containing 0.5 mM

  (activator).

• Substrate Solution: Dissolve N-[N-(Chloroacetyl)-DL-leucyl]glycine to a final concentration of 10 mM in the buffer.

• Enzyme Addition: Add 10 units of Acylase I (e.g., from Porcine Kidney).

• Incubation: Incubate at 37°C for 30 minutes.

• Detection: Monitor the release of the free dipeptide (Leu-Gly) or the decrease in the acyl-substrate using Ninhydrin reaction (which reacts strongly with the newly liberated free amine of Leu-Gly).

Biological Interaction Diagram

Figure 2: Kinetic resolution pathway showing the selective hydrolysis of the L-isomer by Aminoacylase I.

Part 4: Handling, Safety, and Stability

Stability Profile

• Hydrolytic Sensitivity: The chloroacetyl-nitrogen bond is relatively stable at neutral pH but susceptible to hydrolysis in strong base or acid.

• Photostability: Stable under normal laboratory lighting; however, long-term storage should be in amber vials.

• Reactivity: Avoid contact with strong nucleophiles (thiols, primary amines) unless intended for synthesis, as the chloro group is labile.

Safety Protocols (GHS Classification)

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

• PPE: Wear nitrile gloves and safety goggles. The compound is a potential alkylating agent; handle in a fume hood to avoid inhalation of dust.

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. (Classic reference on the use of chloroacetyl derivatives for optical resolution of amino acids).

Sources

• 1. N-[N-(chloroacetyl)-DL-leucyl]glycine CAS#: 94088-96-7 [chemicalbook.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]

understanding the chloroacetyl group reactivity in dipeptides

Executive Summary

The chloroacetyl group (

) represents a paradox in peptide chemistry: it is a "goldilocks" electrophile—sufficiently reactive to engage specific nucleophiles (cysteine thiols, histidine imidazoles) yet stable enough to survive standard purification workflows where bromo- or iodo-variants might degrade. In the context of dipeptides, this moiety serves two distinct high-value functions: as a warhead for covalent inhibition (targeting catalytic cysteines) and as a linchpin for peptide macrocyclization (stapling).

This guide deconstructs the physical organic chemistry governing chloroacetyl reactivity specifically within the dipeptide scaffold. Unlike isolated small molecules, dipeptides introduce unique steric and electrostatic neighborhoods that dramatically shift

values. We provide a self-validating framework for tuning this reactivity and a standardized protocol for assessing electrophilicity.

Part 1: Mechanistic Foundations

The reactivity of the chloroacetyl group is driven by an

displacement mechanism. However, in a peptidic environment, this is not a generic alkyl halide reaction; it is modulated by the -carbonyl effect .

The Electrophilic Activation

The adjacent carbonyl group (

) exerts a strong electron-withdrawing inductive effect (-I), significantly increasing the electrophilicity of the -methylene carbon. Simultaneously, the orbital overlap between the carbonyl system and the orbital lowers the transition state energy for nucleophilic attack.

• Leaving Group Dynamics: Chloride is a poorer leaving group than bromide or iodide due to the stronger

  bond (approx. 81 kcal/mol vs. 68 for ). This makes chloroacetyls 10–100x slower than bromoacetyls, providing a critical window for selectivity.

• Hard/Soft Acid-Base (HSAB) Theory: The

  -carbon is a "soft" electrophile, showing high preference for "soft" nucleophiles like the sulfhydryl group of Cysteine ( ) over "hard" nucleophiles like amines ( ) or hydroxyls ( ).

Visualization: The Reaction Coordinate

Part 2: The Dipeptide Context (Structure-Activity Relationships)

In a dipeptide (

), the local environment dictates the reaction rate ( ). You cannot assume a generic reactivity constant; you must account for the Sequence Effect .

Electrostatic Acceleration (The "Arg/Lys" Effect)

Research demonstrates that basic residues (Arg, Lys, His) adjacent to the chloroacetyl group can accelerate thiol conjugation by orders of magnitude.

• Mechanism: The positively charged side chain recruits the negatively charged thiolate (

  ) or lowers the of the approaching thiol via electrostatic attraction.

• Data Insight: A chloroacetyl-tripeptide containing Arginine (

  ) reacts significantly faster with borocaptate sodium (BSH) than a neutral variant ( ) due to this "anion-cation" pre-organization [1].

Steric Modulation

The residue immediately adjacent to the chloroacetyl group (Residue 1) acts as a gatekeeper.

• Glycine (Gly): Minimal steric hindrance

  Maximal Reactivity ("Hot" warhead).

• Valine/Isoleucine (Val/Ile):

  -branching creates significant steric bulk, shielding the -methylene carbon Attenuated Reactivity ("Warm" warhead).

• Proline (Pro): Induces a kink (cis/trans isomerism) that can either expose or shield the warhead depending on the overall fold.

Dipeptide Sequence ( )	Relative Reactivity	Mechanism of Modulation
Cl-Gly-Phe	High	Unobstructed trajectory.
Cl-Arg-Phe	Very High	Electrostatic recruitment of nucleophile.
Cl-Val-Phe	Low	Steric shielding by isopropyl side chain.
Cl-Pro-Phe	Variable	Conformational lock; depends on cis/trans state.

Part 3: Competitive Pathways & Stability

A common misconception is that chloroacetyl dipeptides are indefinitely stable. They are subject to specific degradation pathways that must be monitored.

The Diketopiperazine (DKP) Trap

While the chloroacetyl group itself does not form a DKP, its precursors (free amine dipeptides) are notoriously unstable. However, once the chloroacetyl is attached (capping the N-terminus), the risk shifts to Macrocyclization vs. Intermolecular Reaction .

• Risk: If the dipeptide contains a downstream nucleophile (e.g.,

  ), it will spontaneously cyclize to form a thioether macrocycle. This is often a desired outcome in peptide stapling but a side reaction if the goal is intermolecular targeting.

• Prevention: Keep solutions acidic (

  ) during storage to protonate the nucleophilic side chains, preventing premature cyclization.

Photolytic Instability

Carbon-Halogen bonds are photosensitive. While

is more stable than , prolonged exposure to UV light can generate radicals, leading to homolytic cleavage and side reactions.

• Protocol: Always store chloroacetylated peptides in amber vials.

Part 4: Experimental Protocols

To validate the reactivity of your specific dipeptide, you must perform a kinetic assay. The Glutathione (GSH) Reactivity Assay is the industry standard [2][3].[1]

Protocol: Kinetic GSH Assessment via LC-MS

Objective: Determine the half-life (

) of the chloroacetyl dipeptide in the presence of physiological nucleophiles.

Reagents:

• Test Compound (Chloroacetyl dipeptide): 10 mM in DMSO.

• Reduced Glutathione (GSH): 100 mM in water (Freshly prepared).

• Internal Standard (e.g., Caffeine or Indomethacin): To normalize MS signal.

• Buffer: PBS (pH 7.4) with 1 mM EDTA (to prevent metal-catalyzed oxidation of GSH).

Workflow:

• Preparation: Dilute Test Compound to 10 µM in PBS buffer.

• Initiation: Add GSH to a final concentration of 500 µM (50-fold excess to ensure pseudo-first-order kinetics).

• Incubation: Incubate at 37°C.

• Sampling: At

  min, remove an aliquot.

• Quenching: Immediately add 1 volume of cold Acetonitrile + 0.1% Formic Acid to stop the reaction and precipitate salts.

• Analysis: Inject onto LC-MS/MS. Monitor the disappearance of the parent mass (

  ) and the appearance of the adduct ( Da).

Calculation: Plot

vs. time. The slope is .

Decision Logic: Interpreting

Part 5: Applications in Drug Discovery

Covalent Fragment Screening (FBDD)

Chloroacetamides are widely used in Fragment-Based Drug Discovery (FBDD) to screen for "cryptic" cysteine pockets. Because they are smaller than acrylamides, they can fit into tighter pockets.

• Strategy: Screen a library of

  . Once a hit is found, the chloroacetyl is often replaced with a more "tunable" acrylamide for the final drug candidate to avoid potential genotoxicity associated with alkyl halides [4].

Peptide Macrocyclization (Stapling)

For dipeptides incorporated into larger chains, the chloroacetyl group is a primary tool for "Head-to-Sidechain" cyclization.

• Reaction: N-term Chloroacetyl + Downstream Cysteine

  Thioether Bridge.[2]

• Advantage: The thioether bond is metabolically stable (unlike disulfides) and non-reducible in the cytosolic environment.

References

• Kitamatsu, M., et al. (2022). "Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide."[3][4] Processes, 10(11), 2200. Link

• Domainex.[5] "GSH Reactivity Assay Protocol." Link

• Böhme, A., et al. (2009). "Kinetic Glutathione Chemoassay To Quantify Thiol Reactivity of Organic Electrophiles." Chem. Res. Toxicol., 22(4), 742–750. Link

• Juswinder, S., et al. (2011). "The chemistry and biology of covalent drugs." Nature Reviews Drug Discovery, 10, 307-317. Link

• Goolcharran, C., & Borchardt, R. T. (1998). "Kinetics of diketopiperazine formation using model peptides." Journal of Pharmaceutical Sciences, 87(3), 283-288.[6] Link

Sources

• 1. Refining covalent warhead reactivity: A new look at GSH reactivity assays - X-Chem [x-chemrx.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide [mdpi.com]
• 4. psecommunity.org [psecommunity.org]
• 5. GSH Reactivity Assay | Domainex [domainex.co.uk]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

N-[N-(Chloroacetyl)-DL-leucyl]glycine as an intermediate in drug synthesis

Application Note: N-[N-(Chloroacetyl)-DL-leucyl]glycine as a Critical Intermediate in Tripeptide Synthesis

Introduction & Mechanistic Overview

In the realm of solution-phase peptide synthesis, the efficient and cost-effective construction of peptide bonds is paramount. While modern solid-phase peptide synthesis (SPPS) relies heavily on protecting groups like Fmoc or Boc, classical solution-phase methods remain highly relevant for the large-scale, atom-economical synthesis of short peptides. N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS: 94088-96-7)[1] serves as a quintessential intermediate in the 2[2].

This intermediate is specifically engineered to act as a direct precursor to the tripeptide Glycyl-DL-leucylglycine. The mechanistic brilliance of this approach lies in the use of the chloroacetyl group as a "masked" glycyl residue. By acylating a dipeptide (DL-leucylglycine) with chloroacetyl chloride, the need for expensive protecting groups is entirely bypassed. The

-chloro group of the resulting intermediate is highly susceptible to bimolecular nucleophilic substitution ( ) by ammonia, seamlessly yielding the required N-terminal primary amine of the target tripeptide. The synthesis and enzymatic utility of this intermediate were robustly demonstrated by Fodor, Price, and Greenstein in their landmark studies on [3].

Retrosynthetic Analysis & Workflow

The synthesis follows a two-step logical progression:

• Acylation (Schotten-Baumann Reaction): DL-leucylglycine is reacted with chloroacetyl chloride under basic aqueous conditions to form N-[N-(Chloroacetyl)-DL-leucyl]glycine.

• Amination (

  Substitution): The intermediate is treated with a massive excess of aqueous ammonia to replace the chloride leaving group with an amine, generating Glycyl-DL-leucylglycine.

Workflow for synthesizing Glycyl-DL-leucylglycine via the chloroacetyl intermediate.

Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system. The following methodologies are designed to ensure high fidelity and yield, based on validated historical procedures[4].

Protocol A: Synthesis of N-[N-(Chloroacetyl)-DL-leucyl]glycine Causality & Design: The Schotten-Baumann conditions utilized here require precise pH control. The aqueous base (NaOH) serves a dual purpose: it deprotonates the N-terminal amine of DL-leucylglycine to maintain its nucleophilicity, and it neutralizes the HCl byproduct. Temperature control (0–5 °C) is critical; failing to maintain a cold environment will result in the competitive hydrolysis of chloroacetyl chloride into chloroacetic acid, drastically reducing the yield.

Step-by-Step Methodology:

• Preparation: Dissolve DL-leucylglycine (1.0 eq) in 1 M NaOH (1.0 eq) and cool the solution to 0–5 °C using an ice-water bath.

• Acylation: Add chloroacetyl chloride (1.2 eq) dropwise over 30 minutes under vigorous mechanical stirring.

• pH Maintenance (Self-Validation): Simultaneously, add 1 M NaOH dropwise to strictly maintain the pH between 9.0 and 10.0. Note: If the pH drops below 8, the amine protonates and the reaction halts; if it exceeds 11, the acyl chloride hydrolyzes.

• Maturation: Remove the ice bath and stir the reaction mixture for an additional 2 hours at room temperature to ensure complete conversion.

• Precipitation: Acidify the mixture with 2 M HCl to pH 2.0. The sudden drop in pH protonates the C-terminal carboxylate, causing the intermediate to precipitate out of the aqueous phase.

• Purification: Filter the resulting solid and recrystallize first from absolute methanol, then from cold water, yielding N-[N-(Chloroacetyl)-DL-leucyl]glycine as crystalline needles[4].

Protocol B: Amination to Glycyl-DL-leucylglycine Causality & Design: The

-chloro group is highly reactive. However, primary amines generated during the reaction are more nucleophilic than ammonia. To prevent the newly formed tripeptide from attacking another molecule of the chloroacetyl intermediate (which would form an unwanted secondary amine dimer), a massive stoichiometric excess of ammonia is mandatory.

Step-by-Step Methodology:

• Dissolution: Dissolve the purified N-[N-(Chloroacetyl)-DL-leucyl]glycine in a 10-fold volume of 28% aqueous ammonia (

  ).

• Incubation: Transfer the solution to a heavy-walled sealed tube or pressure vessel to prevent the escape of ammonia gas. Incubate at 40 °C for 72 hours.

• Volatile Removal (Self-Validation): Evaporate the solution in vacuo. This step inherently self-validates the removal of the excess reagent, leaving behind only the crude peptide and ammonium chloride byproduct.

• Desalting & Crystallization: Dissolve the residue in a minimum volume of cold water. Add an excess of absolute ethanol to selectively precipitate the tripeptide while leaving ammonium chloride in solution.

• Isolation: Allow the mixture to stand at -10 °C for 1 week to afford Glycyl-DL-leucylglycine as high-purity prisms[4].

Quantitative Data & Characterization

To verify the success of the synthesis, elemental analysis (Nitrogen content) and melting point determinations are standard benchmarks. The theoretical values strongly align with empirical findings, confirming the structural integrity of the intermediate and final product[4].

Table 1: Physicochemical Properties and Elemental Analysis

Compound	Molecular Formula	Melting Point (°C)	Nitrogen (Calc. %)	Nitrogen (Found %)	Crystal Morphology
N-[N-(Chloroacetyl)-DL-leucyl]glycine		144	10.6	10.5	Needles
Glycyl-DL-leucylglycine		>240 (decomp.)	17.1	17.1	Prisms

Note: The decomposition of the tripeptide at temperatures exceeding 240 °C without melting is characteristic of zwitterionic crystalline lattices in short peptides.

Conclusion

The utilization of N-[N-(Chloroacetyl)-DL-leucyl]glycine demonstrates the enduring utility of the Fischer peptide synthesis logic. By carefully managing pH during acylation and employing mass action (excess ammonia) during amination, researchers can achieve high-purity tripeptides without the overhead of modern protecting-group manipulation.

References

1.[4] Title: ENZYMATIC HYDROLYSIS OF SATURATED AND UNSATURATED TRIPEPTIDES Source: Semantic Scholar URL: 2.[1] Title: CAS 94089-02-8 1-(2'-Thienyl)ethylmercaptan (Contains CAS 94088-96-7) Source: Alfa Chemistry URL: 3.[2] Title: Organic Name Reactions by Merck Index: Fischer Peptide Synthesis Source: Weebly URL: 4.[3] Title: Enzymatic hydrolysis of saturated and unsaturated tripeptides Source: PubMed (J Biol Chem. 1949) URL: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. mazams.weebly.com [mazams.weebly.com]
• 3. Enzymatic hydrolysis of saturated and unsaturated tripeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Precision N-Acylation with Chloroacetyl Chloride in Solid-Phase Peptide Synthesis (SPPS)

Target Audience: Peptide Chemists, Structural Biologists, and Drug Development Professionals Focus: Mechanistic causality, protocol optimization, and self-validating analytical checkpoints for N-terminal chloroacetylation.

Strategic Utility in Drug Development

The introduction of a chloroacetyl moiety at the N-terminus of a synthetic peptide is a cornerstone technique in modern peptidomimetic drug design. This modification provides a highly reactive electrophilic handle, setting the stage for chemoselective ligations—most notably, intramolecular thioether macrocyclization with a downstream cysteine residue [1]. By constraining the peptide into a cyclic conformation, researchers can drastically enhance proteolytic stability, target binding affinity, and overall bioavailability [2].

Unlike standard amino acid couplings, reacting a resin-bound peptide with chloroacetyl chloride (CAC) involves highly reactive, moisture-sensitive intermediates. This application note details the causality behind the reaction conditions, ensuring a high-yielding, self-validating workflow.

Mechanistic Causality & Reaction Dynamics

The N-acylation process relies on a nucleophilic acyl substitution mechanism. The free primary amine at the peptide's N-terminus attacks the highly electrophilic carbonyl carbon of chloroacetyl chloride.

The Role of the Base (DIPEA)

The reaction generates hydrochloric acid (HCl) as a byproduct. If left unneutralized, HCl will protonate the remaining free amines on the resin, rendering them non-nucleophilic and stalling the reaction. N,N-Diisopropylethylamine (DIPEA) is employed as an acid scavenger. Crucially, DIPEA is chosen over less hindered bases (like triethylamine) because its bulky isopropyl groups prevent it from acting as a competing nucleophile, thereby avoiding the formation of stable, unreactive acylammonium adducts [3].

Solvent Selection: DCM vs. DMF

While N,N-Dimethylformamide (DMF) is the standard solvent for SPPS due to its superior resin-swelling properties, Dichloromethane (DCM) is heavily preferred for the chloroacetylation step. Highly reactive acid chlorides like CAC can react with DMF to form Vilsmeier-Haack-type intermediates, which can lead to formylation side reactions. Therefore, the resin is typically washed with DCM prior to the introduction of CAC [4].

Caption: Reaction pathway for the N-acylation of a peptide using chloroacetyl chloride.

Critical Parameters & Side Reaction Mitigation

To ensure the integrity of the synthesized peptide, several competing side reactions must be anticipated and mitigated:

• Hydrolysis of Chloroacetyl Chloride: Trace moisture in the solvent or ambient air will rapidly hydrolyze CAC into chloroacetic acid, which is significantly less reactive. Solution: Use anhydrous solvents and a large molar excess of CAC (typically 5 to 10 equivalents) to outcompete hydrolysis.

• Methionine S-Alkylation: If the peptide sequence contains Methionine, the thioether side chain is susceptible to alkylation by carbocations generated during the final Trifluoroacetic Acid (TFA) cleavage. Solution: The global cleavage cocktail must include potent carbocation scavengers (e.g., Triisopropylsilane (TIPS) and Ethanedithiol (EDT)) [1].

• Over-Acylation: Prolonged exposure to excess CAC can occasionally lead to acylation of unprotected side chains or the peptide backbone. Solution: Strictly limit the reaction time to 30–60 minutes and immediately wash the resin.

Table 1: Quantitative Reagent Matrix (0.1 mmol Scale)

Reagent	Function	Equivalents	Amount (0.1 mmol scale)	Concentration / Solvent
Peptide-Resin	Substrate	1.0 eq	Varies based on loading	N/A
Chloroacetyl Chloride	Acylating Agent	5.0 - 10.0 eq	40 - 80 µL	Anhydrous DCM
DIPEA	Acid Scavenger	10.0 - 20.0 eq	174 - 348 µL	Anhydrous DCM
DCM	Reaction Solvent	N/A	3.0 - 5.0 mL	N/A

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . By incorporating qualitative colorimetric assays (Kaiser Test) and quantitative mass spectrometry (LC-MS) at critical junctions, the operator ensures each step is successful before proceeding, preventing the costly loss of complex peptide sequences.

Phase 1: Resin Preparation & Fmoc Deprotection

• Linear Assembly: Synthesize the linear peptide sequence on a suitable solid support (e.g., Rink Amide resin) using standard Fmoc/tBu SPPS chemistry.

• Fmoc Removal: Treat the peptide-resin with 20% (v/v) piperidine in DMF for 2 × 10 minutes to remove the final N-terminal Fmoc protecting group.

• Validation Checkpoint 1 (Kaiser Test): Perform a Kaiser test on a few resin beads. A deep blue color confirms the presence of the free primary amine.

• Solvent Exchange: Wash the resin thoroughly with DMF (3 × 5 mL) followed by anhydrous DCM (5 × 5 mL) to remove all traces of piperidine and prepare the microenvironment for the acid chloride.

Phase 2: N-Chloroacetylation Reaction

Caution: Chloroacetyl chloride is highly corrosive and lachrymatory. Perform all steps in a fume hood.

• Base Addition: Suspend the swelled resin in 3 mL of anhydrous DCM. Add DIPEA (10 equivalents). Agitate gently for 2 minutes to ensure uniform distribution.

• Acylation: In a separate dry vial, dilute CAC (5 equivalents) in 1 mL of anhydrous DCM. Add this solution dropwise to the resin suspension.

• Incubation: Shake the reaction vessel at room temperature for 45 to 60 minutes.

• Resin Washing: Drain the reaction mixture. Wash the resin aggressively to remove excess reagents: DCM (3 × 5 mL), DMF (3 × 5 mL), and finally DCM (3 × 5 mL).

• Validation Checkpoint 2 (Kaiser Test): Perform a second Kaiser test. The beads should remain colorless (yellowish), confirming complete capping of the N-terminus. If blue persists, repeat Phase 2.

Phase 3: Global Cleavage and Deprotection

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIPS/Water/EDT (92.5:2.5:2.5:2.5 v/v). Note: EDT is critical if Methionine or Cysteine is present.

• Cleavage: Add the cocktail to the resin and agitate for 2 to 3 hours at room temperature.

• Precipitation: Filter the cleavage solution into cold diethyl ether (-20 °C) to precipitate the crude chloroacetylated peptide. Centrifuge and wash the pellet with cold ether twice.

• Validation Checkpoint 3 (LC-MS): Dissolve a micro-aliquot of the dried crude peptide in water/acetonitrile and analyze via LC-MS to confirm the target mass (Addition of +76 Da relative to the free N-terminal peptide).

Caption: End-to-end workflow for SPPS, chloroacetylation, and subsequent macrocyclization.

Troubleshooting Matrix

Observation during Validation	Mechanistic Cause	Corrective Action
Positive Kaiser Test after Phase 2	Hydrolysis of CAC prior to reaction, or insufficient equivalents.	Re-subject the resin to Phase 2 using freshly opened/distilled CAC and anhydrous DCM.
Mass spectrum shows +18 Da adduct	Hydrolysis of the chloroacetyl group to a hydroxyacetyl group during cleavage/workup.	Minimize water content in the cleavage cocktail; ensure rapid ether precipitation.
Mass spectrum shows +56 Da adduct	t-Butyl alkylation of a Methionine or Cysteine side chain during TFA cleavage.	Increase the concentration of carbocation scavengers (TIPS, EDT) in the cleavage cocktail.

References

• Hofmann, S., et al. De novo macrocyclic peptides dissect energy coupling of a heterodimeric ABC transporter by multimode allosteric inhibition. eLife, 2021. Available at:[Link]

• Bondebjerg, J., et al. Synthesis of a Large Library of Macrocyclic Peptides Containing Multiple and Diverse N-alkylated Residues. Molecular BioSystems / PMC, 2013. Available at:[Link]

• Van de Langemheen, H., et al. Macrocyclic Peptides as Allosteric Inhibitors of Nicotinamide N-Methyltransferase (NNMT). ChemRxiv, 2021. Available at:[Link]

creating macrocyclic peptide inhibitors using N-chloroacetylated precursors

Executive Summary

This guide details the engineering of thioether-linked macrocyclic peptides, a class of peptidomimetics that bridges the gap between small molecules and biologics. By utilizing N-terminal chloroacetylation followed by intramolecular nucleophilic substitution with a downstream cysteine, researchers can generate stable, protease-resistant macrocycles. This methodology is the chemical foundation for modern display technologies (e.g., RaPID, Phage Display) and high-affinity drug discovery.

Mechanism of Action & Strategic Design

The Chemical Basis

The cyclization relies on a chemoselective nucleophilic substitution (

) reaction. The N-terminal chloroacetyl group acts as the electrophile, while the thiolate anion of a cysteine residue (positioned downstream) acts as the nucleophile.

• Reaction Kinetics: Fast and irreversible under physiological pH (7.5–8.5).

• Stability: The resulting thioether bond is metabolically stable, unlike disulfide bridges which are susceptible to reduction in the cytosolic environment.

• Stereochemistry: The reaction preserves the chirality of the peptide backbone, though the thioether linkage introduces flexibility compared to rigid aromatic scaffolds.

Diagram: Mechanistic Pathway

The following diagram illustrates the transition from the linear precursor to the locked macrocycle.

Figure 1: The

reaction pathway converting the linear chloroacetylated precursor into the cyclic thioether product.

Experimental Protocols

Protocol A: Solid-Phase Synthesis of N-Chloroacetyl Precursors

Objective: Synthesize the linear peptide and install the electrophilic "warhead" (chloroacetyl group) on the N-terminus while on-resin.

Reagents:

• Resin: Rink Amide (for C-term amides) or 2-Chlorotrityl (for C-term acids).[1]

• Coupling Agent: Chloroacetic anhydride (preferred) or Chloroacetic acid/DIC.

• Solvent: DMF (Anhydrous).

Step-by-Step Workflow:

• Peptide Assembly: Synthesize the peptide sequence (e.g.,

  ) using standard Fmoc SPPS.

  • Critical: Ensure the N-terminal Fmoc is removed (final deprotection) before the next step.

• Chloroacetylation (The "Capping" Step):

  • Dissolve Chloroacetic anhydride (10 eq) in dry DMF.

  • Add to the resin-bound peptide.[2][3][4]

  • Shake at Room Temperature (RT) for 30–60 minutes .

  • Note: Do not use base (DIPEA) if using the anhydride to avoid polymerization side-reactions. If using Chloroacetic acid + DIC, use 1:1 equivalents.

• Washing: Wash resin

  with DMF, then with DCM.

• Cleavage:

  • Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

  • Precipitate in cold diethyl ether.

  • Crucial QC: Analyze the linear precursor by LC-MS. Look for the characteristic Chlorine isotope pattern (3:1 ratio of M and M+2 peaks).

WARNING: Never expose the resin to piperidine (or any secondary amine) after chloroacetylation. Piperidine will displace the chloride, forming a stable piperidine adduct that cannot cyclize.

Protocol B: Solution-Phase Cyclization

Objective: Drive the intramolecular reaction while suppressing intermolecular dimerization.

Reagents:

• Buffer: 50 mM Ammonium Bicarbonate (pH 8.0) or Phosphate Buffer (pH 8.0).

• Solvent: 50% Acetonitrile/Water (to ensure peptide solubility).

• Reductant: TCEP (Tris(2-carboxyethyl)phosphine).

Step-by-Step Workflow:

• Preparation: Dissolve the crude linear peptide in 1:1 Water/Acetonitrile.

• Dilution (Pseudo-high dilution):

  • Adjust peptide concentration to < 0.5 mM (ideally 0.1 mM). High concentrations favor dimerization (polymerization).

• Initiation:

  • Adjust pH to 8.0–8.5 using Ammonium Bicarbonate.

  • Add TCEP (1.5 eq) to ensure the Cysteine is reduced (SH) and not a disulfide dimer (S-S).

• Incubation: Stir at RT for 60–90 minutes. Monitor by LC-MS.[2][3][5][6]

• Quenching: Acidify with TFA to pH < 3.0 to stop the reaction.

• Purification: RP-HPLC.

Data Analysis & Quality Control

Mass Spectrometry Interpretation

Successful cyclization is confirmed by a specific mass shift and the loss of the chlorine isotope pattern.

Species	Formula Change	Mass Shift ( Da)	Isotope Pattern
Linear Precursor		Reference (M)	Distinct Cl signature ( )
Cyclic Product		Da	Standard Peptide Pattern (No Cl)
Hydrolysis By-product		Da	No Cl pattern
Dimer		Da	No Cl pattern

Workflow Visualization

Figure 2: End-to-end workflow for generating N-chloroacetylated macrocycles.

Troubleshooting & Optimization (Expert Insights)

Issue 1: Incomplete Cyclization (Linear peptide remains)

• Cause: Oxidation of the Cysteine thiol to a disulfide dimer (preventing nucleophilic attack).

• Solution: Increase TCEP concentration to 2–3 equivalents. Ensure buffers are degassed.

Issue 2: Polymerization/Precipitation

• Cause: Concentration is too high (>1 mM), favoring intermolecular reaction.

• Solution: Perform the reaction at 0.1 mM or lower. Add 20–50% Acetonitrile or DMF to the buffer to solubilize hydrophobic peptides.

Issue 3: Piperidine Adduct (+85 Da mass shift)

• Cause: Exposure of the Chloroacetyl group to piperidine during SPPS.

• Solution: This is irreversible. You must re-synthesize. Ensure Chloroacetylation is the absolute last step before cleavage.

Issue 4: Hydrolysis (Cl replaced by OH)

• Cause: pH > 9.0 or prolonged reaction times (>24 hours).

• Solution: Maintain pH strictly at 8.0–8.5. Quench reaction immediately upon completion (usually < 2 hours).

References

• Heinis, C., Rutherford, T., Freund, S. & Winter, G. (2009).[7][8][9][10] Phage-encoded combinatorial chemical libraries based on bicyclic peptides. Nature Chemical Biology, 5(7), 502–507.[8][10] [Link]

• Ito, K., Passioura, T. & Suga, H. (2013). Technologies for the synthesis of mRNA-encoding libraries and discovery of bioactive macrocyclic peptides. Molecules, 18(3), 3502–3528. [Link]

• Rhodes, C. A. & Pei, D. (2017). Bicyclic Peptides as Quasi-Equivalents of Side-Chain-Stapled Peptides. Chemistry – A European Journal, 23(51), 12690–12698. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. Solid-Phase Insertion of N-mercaptoalkylglycine Residues into Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Macrocyclic peptides as allosteric inhibitors of nicotinamide N -methyltransferase (NNMT) - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00134E [pubs.rsc.org]
• 6. Selective and facile cyclization of N-chloroacetylated peptides from the C4 domain of HIV Gp120 in LiCl/DMF solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chimia.ch [chimia.ch]
• 8. Phage-encoded combinatorial chemical libraries based on bicyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Phage Selection of Bicyclic Peptides Based on Two Disulfide Bridges | Springer Nature Experiments [experiments.springernature.com]

Application Note: N-[N-(Chloroacetyl)-DL-leucyl]glycine in Solid-Phase Peptide Synthesis

Executive Summary

The development of conformationally constrained peptides, such as macrocycles and bridged bicyclic architectures, has revolutionized modern drug discovery by bridging the gap between small molecules and biologics. Among the most robust methodologies for peptide cyclization and bioconjugation is chemoselective thioether ligation[1].

This application note provides a comprehensive, in-depth guide to utilizing N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS: 94088-96-7)[] as a specialized dipeptide cassette in Solid-Phase Peptide Synthesis (SPPS). By embedding a reactive electrophile, a racemic structural hinge, and an achiral spacer into a single building block, this reagent enables the high-yield generation of complex peptide libraries, stable macrocycles, and carrier-protein conjugates[3].

Mechanistic Rationale of the Dipeptide Cassette

Successful peptide engineering requires a deep understanding of the causality behind reagent selection. N-[N-(Chloroacetyl)-DL-leucyl]glycine is not merely a sequence of atoms; it is a precisely engineered tool designed to overcome specific synthetic bottlenecks in SPPS.

The Chloroacetyl Electrophile: Balancing Reactivity and Stability

The N-terminal chloroacetyl group serves as the electrophilic center for an

displacement reaction by a nucleophilic thiol (typically from a downstream cysteine residue)[4]. While bromoacetyl and iodoacetyl groups are inherently more electrophilic, they are highly susceptible to premature degradation, light-induced side reactions, and cross-reactivity during the iterative cycles of SPPS and subsequent harsh acidic cleavage (e.g., 95% TFA)[5]. The chloroacetyl moiety provides the optimal thermodynamic balance: it is completely stable during standard Fmoc/tBu SPPS and global deprotection, yet reacts quantitatively with thiolate anions at a mildly basic pH (7.5–8.0) to form an irreversible, biologically stable thioether bond[6],[7].

The Achiral Glycine Terminus: Preventing Epimerization

Coupling pre-formed dipeptide cassettes to a resin-bound peptide chain is notoriously prone to C-terminal epimerization. During carboxylate activation (e.g., via DIC/Oxyma or HATU), the intermediate can cyclize into an oxazolone. Deprotonation at the chiral alpha-carbon of the oxazolone leads to racemization. By utilizing glycine—an achiral amino acid lacking a stereocenter at the alpha-carbon—at the C-terminus of this cassette, the risk of epimerization is completely abrogated, ensuring high crude purity of the resulting peptide[8].

Stereochemical Diversity via DL-Leucine

The incorporation of a racemic DL-leucine residue is a deliberate design choice for combinatorial library generation (such as mRNA display or phage display libraries)[9],[10]. When screening for novel cyclic peptide binders against a therapeutic target, the spatial orientation of the macrocycle is critical. The DL-leucine acts as a stereochemically diverse "hinge." During synthesis, it generates an equimolar mixture of diastereomers. This allows researchers to simultaneously screen both the D-Leu and L-Leu structural conformations, doubling the topological diversity of the library without requiring parallel syntheses[1].

Quantitative Data & Reagent Selection

To design a self-validating experimental system, parameters must be optimized based on empirical data. The tables below summarize the critical variables for haloacetyl selection and thioether ligation conditions.

Table 1: Comparative Analysis of Haloacetyl Modifiers in SPPS [5]

Haloacetyl Group	Electrophilicity	Stability during SPPS & Cleavage	Primary Application
Fluoroacetyl	Very Low	Excellent	Rarely used for ligation; NMR probing.
Chloroacetyl	Moderate	High	Standard SPPS, Library generation.
Bromoacetyl	High	Moderate	Post-synthesis solution-phase modification.
Iodoacetyl	Very High	Low (Light sensitive)	Highly specialized, immediate in-situ use.

Table 2: Optimization of Thioether Ligation Conditions [3],[7]

Parameter	Optimal Range	Mechanistic Rationale
pH	7.5 – 8.0	Balances thiolate formation (Cys pKa ~8.3) with the prevention of chloroacetyl base-catalyzed hydrolysis.
Peptide Conc.	0.1 – 1.0 mM	High dilution favors intramolecular macrocyclization over intermolecular polymerization.
Reducing Agent	1 – 5 mM TCEP	Prevents off-target disulfide bond formation; TCEP does not compete as a nucleophile.
Co-solvent	10 – 20% ACN/DMSO	Enhances solubility of hydrophobic peptide sequences during the cyclization process.

Experimental Workflows & Protocols

The following protocols describe the step-by-step incorporation of the N-[N-(Chloroacetyl)-DL-leucyl]glycine cassette into a growing peptide chain, its global cleavage from the resin, and the subsequent solution-phase thioether macrocyclization[6],[8].

Protocol A: On-Resin Coupling of the Cassette

This protocol is performed after the final Fmoc deprotection of the linear peptide synthesized via standard Fmoc/tBu SPPS.

• Resin Preparation: Wash the peptide-resin (typically 0.1 mmol scale) with DMF (3 times) and then with dichloromethane (DCM) (3 times)[6].

• Reagent Activation: In a separate vessel, dissolve 0.3 mmol (3 equivalents) of N-[N-(Chloroacetyl)-DL-leucyl]glycine in 3 mL of DMF. Add 0.3 mmol (3 equivalents) of HATU and 0.6 mmol (6 equivalents) of DIPEA. Stir for 2 minutes to allow for active ester formation[8].

• Coupling: Add the activated solution to the peptide-resin. Agitate the reaction vessel at room temperature for 1–2 hours.

• Validation (Kaiser Test): Perform a Kaiser test on a few resin beads. A negative result (yellow/colorless beads) indicates complete coupling of the primary amine. A positive result (blue beads) requires a second coupling cycle.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (5 times). Do not perform an Fmoc deprotection step, as the N-terminus is already chloroacetylated[6].

Protocol B: Cleavage and Global Deprotection

Because the chloroacetyl group is stable to strong acids, standard TFA cleavage cocktails can be utilized[5].

• Cleavage Cocktail Preparation: Prepare a mixture of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% Water. (Note: If the peptide contains methionine, 1,2-ethanedithiol (EDT) should be added to prevent oxidation)[6].

• Reaction: Add 10 mL of the cleavage cocktail per gram of resin. Stir at room temperature for 2–3 hours.

• Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate dropwise to cold diethyl ether (-20°C).

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the pellet with cold ether two additional times. Dry the pellet under vacuum[6].

Protocol C: Solution-Phase Thioether Macrocyclization

This protocol relies on the chemoselective

displacement of the chloroacetyl chloride by a downstream, fully deprotected cysteine thiolate[4].

• Dissolution: Dissolve the crude linear peptide in a 0.1 M ammonium bicarbonate buffer (pH 7.5–8.0) containing 20% acetonitrile to a final peptide concentration of 0.5 mM. This high dilution is critical to prevent intermolecular oligomerization[3].

• Reduction: Add TCEP (Tris(2-carboxyethyl)phosphine) to a final concentration of 2 mM. This ensures all cysteines remain in their reduced, nucleophilic state[7].

• Reaction: Stir the solution at room temperature. The reaction is typically complete within 2–12 hours.

• Self-Validation (Ellman’s Test & LC-MS): Monitor the reaction progress using Ellman’s reagent (DTNB). The solution will transition from yellow (free thiols present) to colorless (thiols consumed). Confirm cyclization via LC-MS; the cyclic product will exhibit a mass shift of exactly -36.46 Da (loss of HCl) compared to the linear precursor[8].

• Purification: Acidify the solution with 1% TFA to quench the reaction and purify the cyclic peptide via preparative RP-HPLC[11].

Visualizations

The following diagrams illustrate the strategic workflow and the chemical logic underpinning the thioether ligation methodology.

Workflow for SPPS incorporation and thioether cyclization of the chloroacetyl cassette.

SN2 mechanism of thioether ligation between a chloroacetyl group and a cysteine thiolate.

References

• Benchchem. "Application Notes and Protocols for the Use of Chloroacetyl-L-methionine in Solid-Phase Peptide Synthesis."
• Google Patents.
• BOC Sciences. "N-[N-(Chloroacetyl)-DL-leucyl]glycine."
• ACS Publications. "A Cassette Ligation Strategy with Thioether Replacement of Three Gly-Gly Peptide Bonds."
• PMC.
• ResearchGate. "Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group."
• Chemical Science (RSC Publishing).
• Journal of the American Chemical Society. "Synthesis and Application of Unprotected Cyclic Peptides as Building Blocks for Peptide Dendrimers."
• ScienceOpen. "Peptide Cyclization Methodologies Amenable to in Vitro Display."
• ResearchGate. "Thioether-based approaches to multimeric peptides."

Sources

• 1. Biocompatible strategies for peptide macrocyclisation - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05738K [pubs.rsc.org]
• 3. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 4. Peptide cyclization - SB-PEPTIDE - Peptide engineering [sb-peptide.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Modular Synthesis of Trifunctional Peptide-oligonucleotide Conjugates via Native Chemical Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scienceopen.com [scienceopen.com]
• 11. psecommunity.org [psecommunity.org]

Application Notes and Protocols for the Analytical Characterization of N-[N-(Chloroacetyl)-DL-leucyl]glycine

Abstract

This document provides a comprehensive guide to the analytical techniques for the characterization of N-[N-(Chloroacetyl)-DL-leucyl]glycine, a modified dipeptide of interest in pharmaceutical and biochemical research. As a synthetic molecule, rigorous verification of its identity, purity, and stereoisomeric composition is paramount for its application in drug development and scientific studies. These application notes detail robust protocols for researchers, scientists, and drug development professionals, focusing on a multi-faceted approach combining chromatographic and spectroscopic methods. The causality behind experimental choices is explained to provide a deeper understanding of the methodologies.

Introduction: The Analytical Imperative for Modified Peptides

N-[N-(Chloroacetyl)-DL-leucyl]glycine is a dipeptide derivative featuring a reactive chloroacetyl group and a racemic (DL) leucine residue. The chloroacetyl moiety makes it a potential candidate for covalent modification of proteins or other biomolecules, while the dipeptide backbone (leucyl-glycine) can influence its biological interactions and specificity. The presence of a racemic leucine introduces diastereomers (N-[N-(Chloroacetyl)-D-leucyl]glycine and N-[N-(Chloroacetyl)-L-leucyl]glycine), which may have different biological activities and properties.

Therefore, a rigorous analytical characterization is essential to ensure:

• Structural Integrity: Confirmation of the covalent structure and molecular weight.

• Purity Profile: Quantification of the target compound and identification of any process-related impurities or degradation products.

• Stereoisomeric Composition: Separation and quantification of the D- and L-leucine containing diastereomers.

This guide presents a suite of analytical techniques designed to provide a complete characterization of N-[N-(Chloroacetyl)-DL-leucyl]glycine, ensuring data quality and reproducibility for research and development purposes.

Foundational Analytical Strategy

A multi-detector approach is the most effective strategy for the comprehensive characterization of N-[N-(Chloroacetyl)-DL-leucyl]glycine. No single technique can provide all the necessary information. Our recommended workflow integrates separation science with spectroscopic analysis to build a complete profile of the molecule.

Caption: Integrated workflow for the characterization of N-[N-(Chloroacetyl)-DL-leucyl]glycine.

Chromatographic Methods: Separation and Quantification

High-Performance Liquid Chromatography (HPLC) is a cornerstone for analyzing peptides and their derivatives due to its high resolution and versatility.[1][2] For N-[N-(Chloroacetyl)-DL-leucyl]glycine, we will employ both reversed-phase and chiral chromatography.

Purity Determination by Reversed-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity.[3] This technique is ideal for quantifying the main compound and separating it from more or less polar impurities.

Principle of Separation: The analyte partitions between a nonpolar stationary phase (e.g., C18 silica) and a polar mobile phase.[4] By gradually increasing the organic solvent content in the mobile phase (gradient elution), compounds are eluted in order of increasing hydrophobicity.[3][4]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., 50:50 water:acetonitrile) to a final concentration of 1 mg/mL.

  • Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove particulates that could damage the column.[4]

• Instrumentation and Conditions:

  • System: HPLC with a UV detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: Start with a shallow gradient to ensure good separation. A typical starting point is a linear gradient from 5% to 60% B over 20 minutes.[5]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm (for the peptide bond) and 280 nm (to check for aromatic impurities).[6]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Data Analysis:

  • Integrate the peak areas.

  • Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

Parameter	Condition	Rationale
Stationary Phase	C18 (Octadecylsilane)	Standard hydrophobic phase for peptide analysis, providing good retention.[4]
Mobile Phase Additive	0.1% TFA	Acts as an ion-pairing agent to improve peak shape and is volatile, making it compatible with MS.[3]
Detection Wavelength	214 nm	Wavelength for maximum absorbance of the peptide backbone amide bonds.[7]
Gradient Elution	5-60% Acetonitrile	A shallow gradient is crucial for resolving closely related peptide impurities.[5]

Diastereomer Separation by Chiral HPLC

Due to the DL-leucine, the sample is a mixture of two diastereomers. These often have different biological activities, making their separation and quantification critical. Chiral stationary phases (CSPs) are required for this separation.[8]

Principle of Separation: Chiral stationary phases create a chiral environment, leading to differential interactions (e.g., through hydrogen bonding, steric hindrance) with the two enantiomeric forms of the leucine residue within the dipeptide. This results in different retention times for the two diastereomers.[9]

Experimental Protocol:

• Sample Preparation: As per RP-HPLC protocol.

• Instrumentation and Conditions:

  • System: HPLC with a UV detector.

  • Column: A cinchona alkaloid-derived zwitterionic CSP (e.g., CHIRALPAK® ZWIX) or a macrocyclic glycopeptide phase is a good starting point for underivatized peptides.[8][9]

  • Mobile Phase: Typically polar organic, such as methanol or acetonitrile, with small amounts of acid and base (e.g., formic acid and diethylamine) to control ionization.[8] A starting point could be Methanol/Water with 20 mM formic acid.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 214 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 25 °C.

• Data Analysis:

  • Determine the relative percentage of each diastereomer from the peak areas.

Mass Spectrometry: Identity Confirmation

Mass spectrometry (MS) is an essential tool for confirming the molecular weight and providing structural information through fragmentation analysis.[10] When coupled with HPLC (LC-MS), it allows for the mass analysis of each separated peak.

Principle of Analysis: The molecule is ionized, and its mass-to-charge ratio (m/z) is measured. The presence of a chlorine atom is a key diagnostic feature due to its isotopic signature.[10]

Characteristic Isotopic Pattern: Chlorine has two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a characteristic isotopic pattern for any chlorine-containing ion, with a primary peak (M) and a second peak at M+2 with approximately one-third the intensity of the M peak (3:1 ratio).[9][11]

Caption: Expected MS isotopic pattern for a singly chlorinated compound.

Experimental Protocol:

• Instrumentation: An LC-MS system, preferably with a high-resolution mass spectrometer (e.g., TOF or Orbitrap) for accurate mass measurement.

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically suitable for peptides.

• LC Conditions: Use the same conditions as the RP-HPLC method for purity analysis. The use of a volatile buffer like TFA or formic acid is essential.

• MS Analysis:

  • Perform a full scan to identify the molecular ion cluster ([M+H]⁺).

  • Verify the m/z value against the calculated exact mass of N-[N-(Chloroacetyl)-DL-leucyl]glycine (C₈H₁₄ClN₂O₄).

  • Confirm the presence of the characteristic 3:1 isotopic pattern for the [M+H]⁺ ion.

  • Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation data, which can further confirm the peptide sequence and the location of the chloroacetyl group.

Spectroscopic Methods: Structural Elucidation

While chromatography and MS confirm purity and molecular weight, other spectroscopic techniques provide definitive structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structure determination of organic molecules in solution.[12] Both ¹H and ¹³C NMR should be performed.

Principle of Analysis: NMR detects the magnetic properties of atomic nuclei. The chemical shift of each nucleus provides information about its chemical environment, and spin-spin coupling reveals connectivity between adjacent atoms.[13]

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The concentration should be around 1-5 mM.[14]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments to Perform:

  • ¹H NMR: To identify all proton environments. Key signals to look for include the chloroacetyl methylene protons (Cl-CH₂-), the leucine and glycine α-protons, and the leucine side-chain protons.

  • ¹³C NMR: To identify all unique carbon atoms.

  • 2D NMR (e.g., COSY): To establish proton-proton correlations and confirm the connectivity of the leucine and glycine residues.[13]

• Data Interpretation: The spectra should be consistent with the proposed structure of N-[N-(Chloroacetyl)-DL-leucyl]glycine.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid technique used to identify the presence of key functional groups.[15][16]

Principle of Analysis: The technique measures the absorption of infrared radiation by the sample, which excites molecular vibrations.[17] Specific functional groups have characteristic absorption frequencies.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a solid (e.g., using an ATR accessory or as a KBr pellet).

• Instrumentation: An FTIR spectrometer.

• Data Interpretation: Look for characteristic absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode
Amide C=O (Amide I)	~1650	C=O Stretch[17]
Amide N-H bend (Amide II)	~1540	N-H Bend / C-N Stretch[17]
Carboxylic Acid C=O	~1700-1725	C=O Stretch
Carboxylic Acid O-H	~2500-3300 (broad)	O-H Stretch
C-Cl Stretch	~600-800	C-Cl Stretch

Elemental Analysis

Elemental analysis provides the mass percentages of carbon, hydrogen, nitrogen, and chlorine in the compound, which can be used to confirm the empirical formula.

Principle of Analysis: The sample is combusted under controlled conditions, and the resulting gases (CO₂, H₂O, N₂) are quantitatively measured.[18] Chlorine is typically determined by other methods after combustion.

Procedure:

• Submit a pure, dry sample (typically 1-2 mg) to an analytical services laboratory.

• Compare the experimental percentages to the calculated theoretical values for C₈H₁₄ClN₂O₄. The results should typically be within ±0.4% of the theoretical values to confirm purity and the correct empirical formula.[19][20]

Theoretical Composition for C₈H₁₄ClN₂O₄ (MW: 237.66 g/mol ):

• Carbon (C): 40.43%

• Hydrogen (H): 5.94%

• Chlorine (Cl): 14.92%

• Nitrogen (N): 11.79%

• Oxygen (O): 26.93%

Conclusion

The analytical characterization of N-[N-(Chloroacetyl)-DL-leucyl]glycine requires a multi-technique approach. The combination of RP-HPLC for purity, chiral HPLC for diastereomeric ratio, LC-MS for identity, NMR for definitive structure, FTIR for functional group confirmation, and elemental analysis for empirical formula validation provides a comprehensive and robust dataset. This ensures the quality and reliability of the compound for its intended applications in research and development.

References

• Benchchem. (n.d.). Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.

• ACS Publications - American Chemical Society. (n.d.). Infrared Analysis of Peptides and Proteins. Retrieved from [Link]

• Bruker. (2020, November 16). Secondary Structure, Stability, and Aggregation Determination of Protein in Solution Using Fourier Transform–Infrared Spectroscopy (FT-IR).
• Mant, C. T., & Hodges, R. S. (2002). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 194, 3-31.
• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.
• Mtoz Biolabs. (n.d.). Workflow of HPLC in Peptide Purity Analysis.
• CD Formulation. (n.d.). UV-Vis Spectrophotometry Technology - Therapeutic Proteins & Peptides.
• Ghesquière, B., et al. (2018). Simple Peptide Quantification Approach for MS-Based Proteomics Quality Control. Analytical Chemistry, 90(5), 3104-3111.
• Wang, J., et al. (2002). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS).
• Mant, C. T., & Hodges, R. S. (2002). HPLC Analysis and Purification of Peptides.
• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis.
• Ilisz, I., et al. (2011). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies Europe.
• Lias, S. G., et al. (1988). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 57(9), 828-846.
• Shimadzu. (n.d.). Protein Secondary Structural Analysis by FTIR.
• Agilent. (2025, March 5). FTIR Spectroscopy in Life Sciences: Uses & Insights.
• University of Al-maarif. (n.d.). Elemental Analysis.
• Konya, Y., et al. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography.
• Doc Brown's Chemistry. (n.d.). organic mass spectrometry analysis m/z values for ions database data table formula structure accurate ion isotopic masses isomers isotopic m/z ion ratios for chlorine & bromine containing organic compounds.
• Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms.
• Gil-Av, E., et al. (1975). Separation of D and L amino acids by liquid chromatography: use of chiral eluants.
• Badea, M., et al. (2016). Rapid Characterization of peptide secondary structure by FT-IR spectroscopy. Farmacia, 64(4), 536-541.
• Nacalai USA, Inc. (n.d.). DL-Amino Acid Labeling Kit.
• Gray, J. (2016, September 6). Chiral Amino Acid and Peptide Separations – the Next Generation.
• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization.
• ThermoFisher. (n.d.). Peptide Analysis Use of UV-Visible Second Derivative Spectroscopy.
• Hill, Z. D., et al. (2014). Dipeptide Structural Analysis Using Two-Dimensional NMR for the Undergraduate Advanced Laboratory.
• Jasco. (2020, December 9). Protein Quantitation using a UV-Visible Spectrophotometer - UV Absorption Method.
• Aiken, A. C., et al. (2007). Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. Analytical Chemistry, 79(22), 8350-8358.
• ThermoFisher. (2020, September 17). Protein Quantification - UV-Vis Spectrophotometry.
• Mtoz Biolabs. (n.d.). How to Enrich Acetylated Peptides Before Mass Spectrometry?.
• Jackson, D. A., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science, 8(7), 953-959.
• Wang, F., et al. (2020). Rapid and Easy Enrichment Strategy for Naturally Acetylated N Termini Based on LysN Digestion and Amine-Reactive Resin Capture. Analytical Chemistry, 92(12), 8563-8570.
• Jackson, D. A., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science, 8(7), 953-959.
• SARomics. (n.d.). Protein & Peptide NMR Spectroscopy : Practical Aspects.
• NMIMS Pharmacy. (n.d.). NMR in structural determination of proteins and peptides.

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• 2. researchgate.net [researchgate.net]
• 3. renyi.hu [renyi.hu]
• 4. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 5. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 6. jasco-global.com [jasco-global.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. chiraltech.com [chiraltech.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Protein & Peptide NMR Spectroscopy : Practical Aspects [saromics.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. news-medical.net [news-medical.net]
• 17. Protein Secondary Structural Analysis by FTIR – Peptide & Protein [ssi.shimadzu.com]
• 18. researchgate.net [researchgate.net]
• 19. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Strategies for Incorporating N-[N-(Chloroacetyl)-DL-leucyl]glycine into Complex Peptide Architectures

Introduction & Mechanistic Principles

In the rapidly expanding field of peptide therapeutics, stabilizing secondary structures through macrocyclization or conjugating peptides to carrier proteins is paramount for enhancing bioavailability and target affinity. N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS: 94088-96-7) serves as a specialized, bifunctional building block designed to streamline these processes.

This molecule provides a pre-formed dipeptide spacer (DL-Leu-Gly) capped with an N-terminal chloroacetyl electrophile. The chemoselective thioether ligation relies on the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

nucleophilic attack of a cysteine thiolate on the α-carbon of the chloroacetyl group. While bromoacetyl groups react extremely fast, they are often overly reactive and prone to off-target alkylation; in contrast, chloroacylated peptides exhibit a moderate, highly chemoselective reactivity profile that minimizes byproduct formation.

The structural design of the DL-leucylglycine spacer is highly deliberate:

• Stereochemical Diversity: The racemic DL-leucine introduces local structural variations, which is highly advantageous in combinatorial library screening to sample a broader conformational space for target binding[1].

• Steric Relief: The glycine residue acts as a flexible hinge, minimizing steric clashes between the bulky leucine side chain and the target nucleophile during macrocyclization.

Experimental Workflow

Workflow for incorporating N-[N-(Chloroacetyl)-DL-leucyl]glycine and subsequent thioether ligation.

Step-by-Step Methodologies

Protocol 1: Solid-Phase Incorporation of N-[N-(Chloroacetyl)-DL-leucyl]glycine

This protocol details the on-resin N-terminal capping of a synthesized linear peptide containing at least one downstream cysteine residue.

Step 1: N-Terminal Deprotection

• Remove the final Fmoc protecting group from the resin-bound peptide using 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 × 1 min).

• Causality: The chloroacetyl group is susceptible to nucleophilic attack and degradation under prolonged basic conditions. Therefore, N-[N-(Chloroacetyl)-DL-leucyl]glycine must be coupled as the absolute final step of the synthesis[1].

Step 2: Coupling Reaction

• Dissolve 3.0 equivalents of N-[N-(Chloroacetyl)-DL-leucyl]glycine and 3.0 eq of OxymaPure in DMF. Add 3.0 eq of N,N'-Diisopropylcarbodiimide (DIC).

• Add the activated mixture to the resin and agitate at room temperature for 2 hours.

• Self-Validation Checkpoint: Perform a Kaiser test. A negative result (colorless/yellow beads) confirms the successful capping of the primary amine.

Step 3: Cleavage and Global Deprotection

• Treat the resin with a thiol-free cleavage cocktail: TFA/TIS/H₂O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

• Causality: Standard dithiol scavengers like EDT (1,2-ethanedithiol) must be strictly avoided. Even under acidic conditions, thiols can act as competing nucleophiles and cause premature S-alkylation of the chloroacetyl group. Triisopropylsilane (TIS) provides sufficient carbocation scavenging without risking the electrophile.

• Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol 2: Chemoselective Intramolecular Macrocyclization

Autopolymerization or cyclization occurs by the reaction of the free sulfhydryl of cysteine with the chloroacetyl group, which can be precisely controlled by adjusting peptide concentration and pH[2].

Step 1: Buffer Preparation

• Prepare a 0.1 M Ammonium Bicarbonate (

  ) buffer, adjusted to pH 7.8. Degas the buffer by sparging with nitrogen for 15 minutes.

Step 2: Peptide Dissolution and Reduction

• Dissolve the crude lyophilized peptide in the buffer to a final concentration of 0.1 to 0.5 mg/mL .

• Add 1.5 equivalents of tris(2-carboxyethyl)phosphine (TCEP).

• Causality: High dilution is thermodynamically enforced to favor intramolecular macrocyclization over intermolecular polymerization[2]. TCEP is utilized because it efficiently reduces any transient disulfide bonds while posing minimal risk to the chloroacetyl groups, maintaining the thiol platform in a highly reactive state[3].

Step 3: Ligation Reaction

• Stir the reaction at room temperature (

  ) for 2 to 4 hours. The chloroacetyl group acts as an effective electrophile, reacting readily with the nucleophilic thiol to form a stable thioether bond[4].

Step 4: Self-Validation & Quality Control

• Orthogonal Validation (Ellman's Assay): Extract a 10 µL aliquot and react it with Ellman's reagent (DTNB). A successful cyclization will return a colorless result, proving the complete consumption of the free cysteine thiol.

• LC-MS Validation: Analyze the final mixture via LC-MS. The successful formation of the thioether bond is confirmed by a mass shift of -36.5 Da (loss of HCl) compared to the linear precursor.

Quantitative Data: Ligation Optimization

The efficiency of the thioether ligation is highly dependent on the pH of the reaction environment. The table below summarizes the kinetic behavior and byproduct risks associated with different conditions.

Table 1: Optimization of Thioether Ligation Conditions

pH Range	Buffer System	Reaction Kinetics	Intermolecular Byproducts	Hydrolysis Risk	Recommended Application
6.0 - 6.5	0.1 M MES	Slow (>24h)	Low	Minimal	Intermolecular conjugation to highly sensitive carrier proteins.
7.5 - 8.0	0.1 M	Optimal (2-4h)	Low (at <0.5 mg/mL)	Low	Intramolecular Macrocyclization.
8.5 - 9.0	0.1 M Tris-HCl	Fast (<1h)	High	Significant	Not Recommended (High risk of chloroacetyl degradation).

Note: Maintaining pH below 8.0 is critical, as excessive basicity leads to the competitive hydrolysis of the chloroacetyl moiety into a completely unreactive hydroxyl group.

References[3] Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents (US5066716A). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHoWKglqLryaA8v3cZ_aAiU7v-SVmoT-hAwzoJkO6xRTQ1Q1V2g62TfYXN0Kv6pl2QrDRLj7PRemJ3p4oPdkHOxqy6pcCPOT8WLlygNNeEfNBG8UerAPs8IQlUB9iJkrcSD0nNLWuU_oW4=[4] Reverse thioether ligation route to multimeric peptide antigens. PubMed. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPgckyqevBhZXUv1Y2UqyjmOfr_wDag-vIZgUh1YhipFNnCBg3hVKliETYLY4jRMPY2PNz6Q634NfzjDhx2tiBf-8_gI-fkEHgE189jYCwpHj0TyksXACmBlykuR1ktbyE5iM=[1] Convergent Synthesis of Thioether Containing Peptides. MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwuXj9CzW76wGx07mEAKo--nK1OHK-ogjucehHqa2gOyo6Q_bgVjapkaJl7uG_-uj1n1ZhThd-8AatsBdioybpmfZ43ZYZj-dFsyjutcSAWBNAjiER8ChZnEnatrfrW6dY[5] Application Notes and Protocols for Chloroacetyl-L-methionine Reactions. Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHE2J5cT2OHiAVnhD4zvyzoS5iiXANvT2xDEhEnqdV_GGhLyumhASTo7rqt1TUikBv2TWVoyk4Z7rNqAebFPeSmRd49MtcNjOY-CxRVp-QggqiQk8Kkt73L8oGACIxPtROVjX_j_MXRC3uvx6dullLlFbEBL7Gx85GPaXlRoEnNdHNUS76XtF0DsqCSiozWTGUolOzdXbglm2CO03J0FpdTgWwr[2] Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT). RSC. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3GVblqoNVIke3UX14gMJM2JP-cgQVTbarl5x7IlqqaUQKqcyTT3sdEVDl85KFplNxQ8s4Eg8MID2hHRq3h_BR2y-XFTwsMFs178QzXrRImkyRc8ZAKH2psAnuhExGYHnKrHpaJOBIQxDuR3WAFur8eIf4MCjJyjM=

Sources

• 1. Macrocyclic peptides as allosteric inhibitors of nicotinamide N -methyltransferase (NNMT) - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00134E [pubs.rsc.org]
• 2. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 3. Reverse thioether ligation route to multimeric peptide antigens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing N-[N-(Chloroacetyl)-DL-leucyl]glycine Synthesis

Welcome to the Technical Support Center. This hub is designed for researchers, synthetic chemists, and drug development professionals seeking to optimize the synthesis and yield of N-[N-(Chloroacetyl)-DL-leucyl]glycine. The N-chloroacetyl group is a critical electrophilic handle used extensively for site-specific conjugation to thiol-containing molecules and intramolecular peptide cyclization[1].

Below, you will find our validated Standard Operating Procedure (SOP), data-driven optimization benchmarks, and an in-depth troubleshooting guide to resolve the most common bottlenecks encountered during this synthesis.

Core Workflow & Mechanistic Insights

The synthesis of N-[N-(Chloroacetyl)-DL-leucyl]glycine can be approached via two primary routes:

• Stepwise Approach: Chloroacetylation of DL-leucine followed by peptide coupling with glycine.

• Direct Dipeptide Acylation (Recommended): Direct chloroacetylation of the intact DL-leucylglycine dipeptide.

We strongly recommend the Direct Dipeptide Acylation route. Modifying the N-terminus of an already formed dipeptide bypasses the risk of oxazolone-induced epimerization or degradation that often occurs when coupling an N-chloroacetylated amino acid using strong bases[2].

Reaction workflow for the direct N-chloroacetylation of DL-leucylglycine.

Standard Operating Procedure (SOP)

This self-validating protocol is engineered to maximize the chemoselective N-acylation of DL-leucylglycine while actively suppressing the background hydrolysis of Chloroacetyl Chloride (CAC).

Phase 1: Preparation & Setup

• Substrate Dissolution: Dissolve 1.0 equivalent of DL-leucylglycine in a 50:50 (v/v) mixture of Tetrahydrofuran (THF) and water.

  • Causality: The biphasic/mixed solvent system ensures the simultaneous solubility of the highly polar zwitterionic dipeptide and the lipophilic CAC[3].

• pH Modulation: Add 3.0 to 3.1 equivalents of Sodium Bicarbonate (NaHCO₃) to the solution.

  • Causality: NaHCO₃ acts as a mild buffer. Unlike NaOH or Na₂CO₃, it prevents extreme pH spikes (pH > 10) that would rapidly hydrolyze the electrophile into useless chloroacetic acid[4].

Phase 2: Electrophilic Addition

• Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath.

  • Causality: Cooling kinetically suppresses the exothermic hydrolysis pathway of CAC[5].

• Reagent Addition: Dropwise, add 1.66 equivalents of Chloroacetyl chloride (CAC) over a period of 20 minutes.

  • Causality: The 0.66 stoichiometric excess intentionally compensates for unavoidable background hydrolysis, ensuring complete conversion of the amine[4].

Phase 3: Reaction Progression & Self-Validation

• Incubation: Stir the mixture for 2 hours, allowing it to gradually warm to room temperature.

• Self-Validation Check: Test the pH of the mixture using indicator paper. It must remain slightly basic (pH ~8.0–8.5). If the solution has turned acidic (pH < 7), the reaction has stalled because the N-terminal amine has protonated into a non-nucleophilic state. Add trace NaHCO₃ to correct.

Phase 4: Isolation & Purification

• Acidification: Carefully acidify the aqueous mixture to pH 2.0–2.5 using 1M HCl.

  • Causality: This critical step protonates the C-terminal carboxylic acid of the target product, neutralizing its charge and driving it into the organic phase. Any unreacted DL-leucylglycine remains protonated at the N-terminus (cationic) and is trapped in the aqueous waste.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x).

• Desiccation: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure product.

Data-Driven Yield Optimization

The following table summarizes the quantitative impact of base selection, stoichiometry, and solvent conditions on the final adjusted yield of N-chloroacetylated amino acids/peptides.

CAC (equiv)	Base (equiv)	Solvent System	Temp (°C)	Adjusted Yield (%)	Mechanistic Observation
1.0	Na₂CO₃ (2.0)	H₂O / Dioxane	0	55%	Rapid CAC hydrolysis due to H₂CO₃ decomposition[4].
1.0	NaOH (pH 12)	H₂O / Et₂O	0	73%	Competitive OH⁻ attack on the electrophile[3].
1.66	NaHCO₃ (3.07)	H₂O / THF	0 to RT	95%	Optimal buffering minimizes hydrolysis[4].
1.5	Phosphate Buffer	H₂O	RT	>85%	High chemoselectivity; reaction complete in 20 mins[6].

Troubleshooting Guide & FAQs

Q: Why is my N-chloroacetylation yield plateauing at 50-60% despite using exactly 1.0 equivalent of chloroacetyl chloride? A: This is a classic stoichiometric trap. Chloroacetyl chloride (CAC) is highly susceptible to aqueous hydrolysis. When the acylation reaction releases HCl, the base neutralizes it, producing water and CO₂. This generated water rapidly hydrolyzes the remaining CAC into chloroacetic acid[4]. Resolution: You must use an excess of CAC (1.6 to 1.7 equivalents) and a milder base like NaHCO₃ (~3.0 equivalents) to maintain a stable pH without generating excessive hydroxide ions[4].

Q: I am observing multiple spots on my TLC during the coupling of N-chloroacetyl-DL-leucine to glycine. What is happening? A: If you chose the stepwise route (synthesizing N-chloroacetyl-DL-leucine first, then coupling it to glycine), you are likely observing side reactions. The chloroacetyl group is highly electron-withdrawing, which increases the acidity of the alpha-proton. In the presence of strong bases (like excess DIPEA commonly used with HBTU/HATU), this leads to oxazolone formation, racemization, or degradation of the chloroacetyl group[2]. Resolution: Switch to the direct dipeptide acylation method (our SOP). If stepwise coupling is absolutely mandatory, use neutral or mildly basic coupling conditions (e.g., DIC/Oxyma) to suppress these side reactions[7].

Q: How do I prevent O-acylation or over-acylation if my peptide sequence contains reactive side chains? A: While DL-leucylglycine lacks reactive side chains, chemoselectivity is critical for broader applications. Resolution: Transition to a metal-free, bio-compatible phosphate buffer system (pH ~7.5 - 8.0). This environment kinetically favors N-chloroacetylation over O-acylation, yielding pristine products in under 20 minutes without the need for complex protecting group strategies[6].

Competing nucleophilic pathways in the chloroacetylation reaction.

Q: My final product is contaminated with unreacted DL-leucylglycine. How can I remove it without column chromatography? A: Leverage the distinct pKa values of the molecules. The N-chloroacetylated product is significantly more hydrophobic and lacks a basic free amine. By adjusting the aqueous workup pH strictly to 2.0–2.5, the target product (a carboxylic acid) is protonated and can be extracted into ethyl acetate. The unreacted zwitterionic dipeptide remains protonated at its N-terminus, keeping it highly water-soluble and trapped in the aqueous phase.

References

• Smart mechanochemistry: optimizing amino acid acylation with one factor at a time, design of experiments and machine learning methods RSC Advances (RSC Publishing)[Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions Green Chemistry Letters and Reviews (Taylor & Francis)[Link]

• Synthesis and optimization of stapled DOCK peptides with improved drug-like properties Arkivoc[Link]

• A Novel Regioselective Approach to Cyclize Phage-Displayed Peptides in Combination with Epitope-Directed Selection to Identify a Potent Neutralizing Macrocyclic Peptide for SARS-CoV-2 bioRxiv[Link]

• An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture ACS Omega[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Smart mechanochemistry: optimizing amino acid acylation with one factor at a time, design of experiments and machine learning methods - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D5MR00096C [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. arkat-usa.org [arkat-usa.org]

Technical Support Center: Troubleshooting N-Chloroacetylation in Peptide Synthesis

Welcome to the Technical Support Center for peptide functionalization. N-chloroacetylation is a highly effective strategy in solid-phase peptide synthesis (SPPS) used to introduce a reactive electrophilic handle for site-specific conjugation or intramolecular thioether cyclization[1]. However, the inherent reactivity of the chloroacetyl moiety makes the synthesis prone to several critical side reactions.

This guide provides mechanistic insights, symptom-based diagnostics, and self-validating protocols to help you achieve high-purity chloroacetylated peptides.

Part 1: Mechanistic Overview of Side Reactions

When introducing a chloroacetyl group, the intended pathway is the selective acylation of the N-terminal amine. However, the high electrophilicity of the reagents can trigger unintended pathways depending on the sequence and reaction conditions.

Mechanistic pathways of peptide N-chloroacetylation and common side reactions.

Part 2: Symptom-Based Diagnostics & FAQs

Q1: My LC-MS shows the target mass plus an unexpected +76 Da adduct. What is causing this?

Causality: A +76 Da mass shift indicates O-chloroacetylation . While amines are significantly more nucleophilic than hydroxyls, the use of highly activated reagents (like chloroacetyl chloride or chloroacetic anhydride) combined with an excess of base (e.g., DIPEA) deprotonates the side chains of Serine, Threonine, and Tyrosine. These deprotonated side chains become highly reactive nucleophiles that attack the acylating agent. Solution: Switch to a milder coupling strategy. Using chloroacetic acid (ClAcOH) activated by DIC and Oxyma minimizes O-acylation while maintaining high N-acylation efficiency[2]. Pro-Tip: If O-acylation has already occurred on-resin, it can be reversed. Treat the resin with 5% piperidine in DMF for 10 minutes; this selectively hydrolyzes the base-labile O-ester while leaving the stable N-amide intact.

Q2: I am synthesizing a cyclic thioether peptide, but I am observing mostly dimers and oligomers. How do I favor monomeric cyclization?

Causality: Dimerization is an intermolecular side reaction that competes directly with the desired intramolecular "head-to-side-chain" cyclization[3]. The kinetics of intermolecular reactions are highly concentration-dependent, whereas intramolecular cyclization is concentration-independent. Solution: Perform the cyclization on-resin before global cleavage[1]. The polymeric matrix of the solid support creates a "pseudo-dilution" effect, isolating individual peptide chains within the resin pores and strongly favoring intramolecular thioether formation over dimerization[4]. If solution-phase cyclization is mandatory, it must be performed under extreme dilution (e.g., 0.1 M Tris buffer, pH 8.1 at < 1 mg/mL)[5].

Q3: During the final TFA cleavage of my chloroacetylated peptide, the peptide is destroyed or modified. What cleavage cocktail should I use?

Causality: The chloroacetyl group is an active electrophile designed to react with nucleophiles. Standard cleavage scavengers like Ethanedithiol (EDT) or Dithiothreitol (DTT) are strong nucleophiles that will undergo rapid

displacement of the chloride atom, irreversibly modifying the peptide. Furthermore, carbocations generated from protecting groups (e.g., t-butyl) can alkylate Methionine side chains during cleavage[1]. Solution: Strictly avoid thiol-based scavengers (EDT, DODT) when cleaving chloroacetylated peptides. Use a cleavage cocktail consisting of TFA, Triisopropylsilane (TIS), and Water. TIS is a non-nucleophilic silane scavenger that effectively quenches carbocations without reacting with the chloroacetyl group[6].

Diagnostic logic tree for troubleshooting chloroacetylation side reactions via LC-MS.

Part 3: Quantitative Data & Reagent Selection

Table 1: Comparison of Chloroacetylation Reagents

Reagent	Reactivity Profile	Risk of O-Acylation	Recommended Base	Best Use Case
Chloroacetyl Chloride	Extremely High	High (+76 Da adducts)	DIPEA (Strictly controlled)	Simple sequences lacking Ser/Thr/Tyr[2].
Chloroacetic Anhydride	High	Moderate	Pyridine or None	Rapid capping of unhindered amines.
Chloroacetic Acid + DIC/Oxyma	Moderate (Controlled)	Low	None (Neutral coupling)	Complex peptides with unprotected hydroxyls[2].

Table 2: Cleavage Scavenger Compatibility for Chloroacetylated Peptides

Scavenger	Compatibility	Mechanistic Reason
Triisopropylsilane (TIS)	Highly Compatible	Non-nucleophilic; quenches carbocations without attacking the -Cl atom[6].
Water ( )	Highly Compatible	Weak nucleophile; safe for short cleavage durations.
Ethanedithiol (EDT)	Incompatible	Strong thiol nucleophile; rapidly displaces the chloride via reaction.
Thioanisole	Proceed with Caution	Weaker nucleophile than EDT, but prolonged exposure can lead to S-alkylation.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Chemoselective On-Resin N-Chloroacetylation

This protocol utilizes a DIC/Oxyma activation strategy to prevent the base-catalyzed O-acylation of susceptible residues.

Materials: Chloroacetic acid (ClAcOH), N,N'-Diisopropylcarbodiimide (DIC), Oxyma Pure, DMF.

• Resin Preparation: Ensure the N-terminal Fmoc group has been removed using 20% piperidine in DMF. Wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min) to remove all residual base.

• Reagent Activation: In a separate vial, dissolve 5 equivalents of ClAcOH and 5 equivalents of Oxyma Pure in a minimal volume of DMF. Add 5 equivalents of DIC. Stir for 3 minutes for pre-activation. (Note: Do not add DIPEA or any other base)[2].

• Coupling: Add the activated mixture to the resin. Shake at room temperature for 60 minutes.

• Validation Checkpoint (Micro-cleavage): Withdraw a few resin beads, wash with DCM, and treat with 100 µL of TFA/TIS/Water (95:2.5:2.5) for 30 minutes. Evaporate the TFA, dissolve in ACN/Water, and analyze via LC-MS.

  • Self-Correction: If a +76 Da mass is observed, wash the bulk resin with 5% piperidine in DMF for 10 minutes to cleave the O-ester, then wash thoroughly with DMF.

• Final Wash: Wash the bulk resin with DMF (5 × 1 min) and DCM (5 × 1 min).

Protocol 2: On-Resin Thioether Cyclization

This protocol leverages the pseudo-dilution effect of the solid support to force intramolecular cyclization and prevent dimerization.

Materials: 1% TFA in DCM, DIPEA, DMF.

• Selective Deprotection: If the Cysteine side chain is protected with a highly acid-labile group (e.g., Mmt), selectively remove it by washing the resin with 1% TFA in DCM (10 × 2 min) until the yellow color of the Mmt cation dissipates. Wash thoroughly with DCM and DMF. (Note: Trt protection requires global cleavage and necessitates solution-phase cyclization)[1].

• Cyclization: Swell the chloroacetylated, Cys-deprotected peptide-resin in DMF. Add a solution of 4-5 equivalents of DIPEA in DMF to create a basic microenvironment, facilitating the nucleophilic attack of the Cysteine thiolate on the chloroacetyl group[1].

• Incubation: Shake at room temperature for 2 to 12 hours.

• Validation Checkpoint (Ellman's Test): Take a small aliquot of resin and perform an Ellman's test. A negative result (no yellow color) indicates that all free thiols have been successfully consumed in the cyclization.

• Cleavage: Wash the resin to remove DIPEA, then cleave the cyclic peptide using TFA/TIS/Water (95:2.5:2.5) for 2 hours.

References

• Eötvös Loránd University (ELTE). "Synthesis and structural characterization of bioactive peptide conjugates using thioether linkage approaches." Available at: [Link]

• MDPI. "Design, Synthesis, and Utility of Defined Molecular Scaffolds." Organics. Available at: [Link]

• National Institutes of Health (NIH). "Synthesis of a Large Library of Macrocyclic Peptides Containing Multiple and Diverse N-alkylated Residues." PMC. Available at:[Link]

• Nature Chemistry. "Contemporary strategies for peptide macrocyclization." Available at: [Link]

• ACS Publications. "Development of cyclic NGR peptides with thioether linkage: Structure and dynamics determining deamidation and bioactivity." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of a Large Library of Macrocyclic Peptides Containing Multiple and Diverse N-alkylated Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]

purification challenges of N-[N-(Chloroacetyl)-DL-leucyl]glycine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this troubleshooting guide to address the unique physicochemical challenges associated with isolating N-[N-(Chloroacetyl)-DL-leucyl]glycine .

This dipeptide derivative presents a triad of purification hurdles: the electrophilic lability of the chloroacetyl group, the amphiphilic nature of the peptide backbone, and the chromatographic complexity introduced by the racemic (DL) leucine residue. The protocols below are designed as self-validating systems, ensuring that you can mechanistically verify your success at every step of the workflow.

Purification Strategy Workflow

Logical workflow for the extraction and purification of N-[N-(Chloroacetyl)-DL-leucyl]glycine.

Troubleshooting FAQs

Q1: During aqueous workup, I am observing a significant loss of the chloroacetyl group (mass shift of -18 Da or +18 Da depending on the byproduct). How can I prevent this? A1: The degradation you are observing is the hydrolysis of the chloroacetyl group into a hydroxyacetyl moiety.

• The Causality: The

  -carbon of the chloroacetyl group is highly electrophilic due to the electron-withdrawing effects of both the adjacent carbonyl and the chlorine atom. At neutral to basic pH (pH > 7), hydroxide ions act as potent nucleophiles, facilitating a rapid displacement of the chloride ion.

• The Solution: You must maintain strictly acidic conditions during all aqueous phases of your workup. Acidification protonates the C-terminal glycine, driving the molecule into the organic phase during liquid-liquid extraction (LLE), while simultaneously protecting the chloroacetyl group from nucleophilic attack. Standard protocols dictate extracting the peptide using 0.1 M aqueous acetic acid or adjusting the aqueous layer to pH 2.5–3.0 before extracting with ethyl acetate[1].

Q2: My RP-HPLC chromatogram shows a broad, split peak for the main product mass. Is my product degrading on the column? A2: Not necessarily. This is a classic chromatographic artifact caused by the stereochemistry of your target molecule.

• The Causality: Your target is N-[N-(Chloroacetyl)-DL -leucyl]glycine. The presence of the racemic DL-leucine means your product is a 1:1 mixture of two enantiomers (D-leucyl and L-leucyl). While pure enantiomers theoretically co-elute on an achiral reverse-phase stationary phase, the chiral environment created by the secondary structure of the peptide backbone itself can cause partial resolution, manifesting as a split peak or a broad shoulder.

• The Solution: Do not discard the shoulder fractions. Perform an LC-MS analysis across the entire peak width. If the mass (m/z ~265.1 [M+H]+) is uniform across the split peak, pool the fractions. To sharpen the peak, utilize 0.1% Trifluoroacetic acid (TFA) in both your water and acetonitrile mobile phases. TFA acts as an ion-pairing agent, suppressing the ionization of the C-terminal carboxylic acid and minimizing secondary interactions with residual silanols on the column matrix[1].

Q3: How do I efficiently separate the target dipeptide from unreacted chloroacetic acid and free DL-leucylglycine without relying solely on HPLC? A3: A well-designed liquid-liquid extraction (LLE) acts as a highly effective orthogonal purification step.

• The Causality: Unreacted chloroacetic acid is highly polar and strongly partitions into water. Free DL-leucylglycine (lacking the chloroacetyl group) exists as a zwitterion at neutral pH, making it highly water-soluble. Conversely, the fully assembled N-[N-(Chloroacetyl)-DL-leucyl]glycine possesses the lipophilic isobutyl side chain of leucine and lacks a free N-terminal amine.

• The Solution: By dropping the pH to 2.5, you neutralize the C-terminal carboxylate of your target dipeptide, maximizing its lipophilicity. Extract the aqueous mixture with Ethyl Acetate (EtOAc). The target dipeptide will partition into the organic layer, leaving the zwitterionic unreacted dipeptide and the bulk of the highly polar chloroacetic acid in the aqueous phase.

• Self-Validating Checkpoint: Always run an analytical LC-MS aliquot of the aqueous layer before discarding it. If the target mass is present, your pH is not low enough, and the peptide is still ionized.

Physicochemical Parameters & Solvent System Optimization

Parameter	Optimized Value	Mechanistic Rationale
Aqueous Workup pH	2.5 – 3.0	Protonates C-terminal carboxylate for organic extraction; prevents hydroxide-mediated hydrolysis of the chloroacetyl group.
LLE Organic Solvent	Ethyl Acetate (EtOAc)	Provides optimal dielectric constant to extract the amphiphilic dipeptide while leaving polar unreacted chloroacetic acid in the aqueous phase.
RP-HPLC Modifier	0.1% TFA	Acts as an ion-pairing agent; maintains acidic pH to sharpen racemic peaks and stabilize the electrophilic -carbon.
Stationary Phase	C8 or C18	C8 is often preferred for small, relatively polar dipeptides to prevent excessive retention and peak tailing[1].
Lyophilization Temp	< 25°C	Prevents thermal degradation and potential autopolymerization of the labile chloroacetyl group during concentration[2].

Step-by-Step Methodology: Optimized RP-HPLC Purification

Self-Validating Checkpoint: Before injecting the entire batch, run a 10 µL analytical scale injection to verify the retention time and confirm the absence of +18 Da hydrolysis peaks.

• Step 1: Sample Preparation Dissolve the crude dipeptide in a minimal volume of 10% Acetonitrile (MeCN) / 90% LC-MS grade Water containing 0.1% TFA. Causality: High aqueous content prevents solvent-front breakthrough upon injection, while TFA ensures the C-terminal glycine remains fully protonated.

• Step 2: Column Equilibration Equilibrate a C8 preparative column (e.g., 250 x 21.2 mm, 5 µm) with 95% Mobile Phase A (H₂O + 0.1% TFA) and 5% Mobile Phase B (MeCN + 0.1% TFA) at a flow rate of 15 mL/min[1].

• Step 3: Gradient Elution Apply a linear gradient from 5% B to 60% B over 45 minutes. Causality: The shallow gradient accommodates the broad elution profile characteristic of the racemic DL-leucine diastereomeric interactions, ensuring baseline separation from closely eluting structural analogs.

• Step 4: Fraction Collection Collect fractions based on UV absorbance at 214 nm (peptide bond). Self-Validating Checkpoint: Perform direct-infusion MS on the leading and trailing edges of the main peak to ensure the DL-enantiomers are pooled correctly without including adjacent impurities.

• Step 5: Lyophilization Pool pure fractions, freeze immediately at -80°C, and lyophilize. Maintain shelf temperature below 25°C to prevent thermal degradation of the chloroacetyl group[2].

References

• BenchChem. "Application Notes and Protocols for the Use of Chloroacetyl-L-methionine in Solid-Phase Peptide Synthesis." Benchchem.com. 2

• US Patent 5066716A. "Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides." Google Patents. 1

Sources

• 1. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Mass Spectrometry of Chloroacetylated Compounds

Welcome to the advanced troubleshooting center for the mass spectrometric analysis of chloroacetylated compounds. Chloroacetamides are widely utilized in drug discovery as mildly electrophilic warheads for targeted covalent inhibitors (TCIs) and in bottom-up proteomics as cysteine alkylating agents.

Analyzing these compounds presents unique challenges depending on the stage of your workflow. Whether you are characterizing an intact small-molecule inhibitor or mapping peptide-adducts to confirm target engagement, this guide explains the chemical causality behind common artifacts and provides self-validating protocols to ensure data integrity.

Workflow of mass spectrometry analysis for chloroacetamide covalent inhibitors.

Module 1: Intact Chloroacetylated Compounds (Small Molecules & Probes)

When analyzing the unreacted chloroacetamide inhibitor (e.g., for purity, stability, or pharmacokinetics), the primary challenges revolve around ionization artifacts and isotopic interpretation.

Q1: During LC-MS analysis of my unreacted chloroacetamide inhibitor, I observe a split molecular ion peak separated by ~2 Da. Is my compound degrading?

The Causality: This is not degradation; it is the natural isotopic signature of the chlorine atom within your warhead. Chlorine exists in nature as two stable isotopes:

(75.78%) and (24.22%). Because mass spectrometers measure exact mass, any intact chloroacetylated compound will present a characteristic and peak ratio of approximately 3:1. Actionable Advice: Do not attempt to "fix" this. Instead, use this isotopic pattern as a diagnostic tool. If the 3:1 isotopic signature disappears during a stability assay, it proves that the chloroacetamide warhead has reacted (e.g., hydrolyzed or bound to a nucleophile), as the chlorine atom acts as a leaving group and is expelled as a chloride ion during the reaction.

Q2: My intact chloroacetamide compound shows a massive loss of signal for the parent ion, accompanied by major peaks at -36 Da or -77 Da. How do I prevent this?

The Causality: You are observing in-source fragmentation (ISF) [1]. The high energy in the atmospheric pressure-to-vacuum interface of the electrospray ionization (ESI) source causes the fragile chloroacetamide moiety to cleave before the molecule even reaches the mass analyzer. A loss of ~36 Da corresponds to the neutral loss of

, while a loss of ~77 Da corresponds to the cleavage of the entire chloroacetyl group. Actionable Advice: Soften your ionization conditions. Decrease the declustering potential (DP), fragmentor voltage, or cone voltage. Additionally, lowering the capillary/source temperature can preserve the intact pseudo-molecular ion .

Diagnostic logic tree for differentiating in-source fragmentation from degradation.

Module 2: Proteomics & Target Engagement (Peptide-Adducts)

When chloroacetamides are used either as covalent drugs or as global alkylating agents (to cap free cysteines during sample prep), the chlorine is lost. The resulting modification is a carbamidomethyl adduct (+57.0215 Da).

Q3: I switched from iodoacetamide (IAA) to chloroacetamide (CAA) to reduce off-target alkylation, but my sequence coverage dropped and I see widespread +16 Da mass shifts. Why?

The Causality: While CAA successfully reduces off-target alkylation on histidine, lysine, and N-termini compared to IAA[2], it introduces a severe, often overlooked artifact: massive methionine oxidation (+15.9949 Da) . The exact mechanism is tied to the specific reactivity of the chloroacetamide leaving group in oxygenated buffers. Studies have demonstrated that CAA can oxidize up to 40% of all methionine-containing peptides, compared to just 2–5% for IAA[3]. During MS/MS fragmentation, these oxidized methionines undergo a prominent neutral loss of 48 Da (loss of the oxidized side chain), which strongly decreases peptide spectral matches and identification rates[4]. Actionable Advice: If your target peptide contains methionine, CAA may not be the optimal capping agent. Consider switching to acrylamide, which achieves >98% alkylation efficiency with minimal off-target effects and negligible methionine oxidation[4].

Q4: How do I definitively prove that the carbamidomethylation (+57.0215 Da) on my target cysteine is from my covalent inhibitor, and not just background alkylation from sample prep?

The Causality: Standard proteomics workflows use CAA or IAA to cap free cysteines prior to digestion. Both reagents yield the exact same +57.0215 Da carbamidomethyl adduct as a simple chloroacetamide-based inhibitor. This mass degeneracy makes it impossible to distinguish true target engagement from background sample preparation artifacts. Actionable Advice: You must utilize stable isotope labeling. Alkylate your samples with a heavy-isotope encoded reagent, such as 2-Chloroacetamide-d4 (d4-CAA)[5]. Any cysteine successfully modified by your inhibitor will retain the inhibitor's specific mass shift. Any unengaged cysteine will be capped by d4-CAA, resulting in a distinct +61.0466 Da shift.

Quantitative Artifact Profiles of Alkylating Agents

To aid in experimental design, the following table summarizes the quantitative performance and artifact profiles of common cysteine modifiers based on systematic mass spectrometry evaluations[3][4][5].

Reagent	Monoisotopic Mass Shift (Da)	Alkylation Efficiency	Max Met Oxidation Rate	Primary Off-Target Sites
Iodoacetamide (IAA)	+57.0215	~99.8%	2–5%	N-term, His, Lys, Tyr (High)
Chloroacetamide (CAA)	+57.0215	~97.0%	Up to 40%	N-term, His, Lys (Low)
Acrylamide (AA)	+71.0371	>98.0%	< 1%	None / Very Low
d4-Chloroacetamide	+61.0466	~97.0%	Up to 40%	N-term, His, Lys (Low)

Self-Validating Protocol: Isotope-Encoded Cysteine Alkylation for Target Occupancy

This step-by-step methodology ensures that any measured covalent inhibition is mathematically verifiable. By using a heavy-isotope capping agent (d4-CAA), the protocol creates a self-validating internal control: the complete absence of unmodified cysteines proves the chemistry worked, meaning any lack of inhibitor signal is a true biological negative, not a sample prep failure[5].

Reagents Needed:

• Dithiothreitol (DTT) or TCEP (Reduction)

• 2-Chloroacetamide-d4 (d4-CAA) (Heavy Alkylation)

• Trypsin (MS-Grade)

Step-by-Step Workflow:

• Inhibitor Incubation: Incubate your target protein/lysate with your intact chloroacetamide covalent inhibitor under physiological conditions.

• Denaturation & Reduction: Add urea to a final concentration of 8M. Add DTT to a final concentration of 10 mM. Incubate at 56°C for 30 minutes to reduce all disulfide bonds.

• Heavy Alkylation (The Validation Step): Cool the sample to room temperature. Add freshly prepared d4-CAA to a final concentration of 40 mM.

  • Critical Causality: Incubate in the dark at room temperature for exactly 30 minutes. Do not exceed room temperature, as elevated heat exponentially increases the rate of CAA-induced methionine oxidation[3].

• Quenching: Quench the unreacted d4-CAA by adding excess DTT (e.g., an additional 10 mM) and incubating for 15 minutes.

• Digestion: Dilute the sample with 100 mM Tris-HCl (pH 8.5) to reduce the urea concentration below 2M. Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C[2].

• Desalting & LC-MS/MS: Acidify with 1% formic acid, desalt via C18 StageTips, and analyze via LC-MS/MS.

• Data Analysis & Self-Validation:

  • Search for the inhibitor's specific adduct mass on the target cysteine.

  • Search for the +61.0466 Da shift (d4-CAA) on the target cysteine.

  • Validation Check: Search for unmodified cysteines. If unmodified cysteines are detected, your alkylation step failed, and the target occupancy ratio is invalid. If unmodified cysteines are absent, you can confidently calculate target occupancy as: Intensity(Inhibitor Adduct) /[Intensity(Inhibitor Adduct) + Intensity(d4-CAA Adduct)].

References

• A Comparative Guide to the Validation of Protein Modification by Chloroacetamido-peg4-nhs Ester Using Mass Spectrometry. Benchchem.
• The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification. Journal of Proteome Research - ACS Publications.
• Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. PMC - National Institutes of Health.
• Application Notes and Protocols for 2-Chloroacetamide-d4 in Quantitative Proteomics. Benchchem.
• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. U.S. Pharmacopeia (USP).

Sources

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: HPLC Purification of N-Chloroacetylated Dipeptides

Status: Operational Operator: Senior Application Scientist Ticket ID: N-CL-PEP-OPT

Introduction: The Nature of Your Analyte

Welcome to the technical support hub. You are purifying N-chloroacetylated dipeptides . Before we touch the HPLC, you must understand the chemical behavior of your molecule, as it dictates every chromatographic decision you make.

• Electrophilic Reactivity: The carbon-chlorine bond is an electrophile. It is designed to react (often as a "warhead" for covalent inhibitors or PROTAC linkers). It will react with nucleophiles (thiols, amines) and is susceptible to hydrolysis.

• Hydrophobicity Shift: The addition of a chloroacetyl group (

  ) caps the N-terminus and adds a hydrophobic moiety. Your product will elute later than the unreacted dipeptide precursor on Reverse Phase (RP) columns.

• Detection Challenges: The chloroacetyl group does not possess a significant chromophore above 220 nm. You are reliant on the peptide backbone (

  ) or aromatic amino acid side chains ( ).

Module 1: Method Development & Stability

Q: Which mobile phase system should I use to prevent degradation?

Recommendation: Use an Acidic Mobile Phase (pH 2.0 – 3.0) .

• The Science: Chloroacetamides are susceptible to hydrolysis, converting the reactive

  to a non-reactive (hydroxyacetyl). This reaction is base-catalyzed.[1][2] At pH > 7.5, the half-life of your compound decreases significantly.

• The Protocol:

  • Solvent A: Water + 0.1% Trifluoroacetic Acid (TFA) OR 0.1% Formic Acid (FA).

  • Solvent B: Acetonitrile (ACN) + 0.1% TFA or FA.[3]

  • Avoid: Ammonium Acetate/Bicarbonate buffers (pH > 6) or any buffer containing nucleophiles (Tris, primary amines).

Q: TFA vs. Formic Acid – Which is better for my application?

Decision Matrix:

Feature	0.1% TFA (Trifluoroacetic Acid)	0.1% Formic Acid (FA)
Peak Shape	Superior. TFA pairs with cationic peptides, masking silanol interactions.	Inferior. Often leads to tailing for basic dipeptides.
MS Sensitivity	Poor. TFA suppresses ionization in Mass Spec.	Excellent. Preferred for LC-MS applications.
Retention	Increases retention of basic peptides.	Less retention compared to TFA.[4]
Recommendation	Use for UV-based purification (Prep-HPLC).	Use for LC-MS analysis only.

Module 2: Stationary Phase Selection

Q: I cannot separate the N-chloroacetyl product from the unreacted dipeptide.

Root Cause: The hydrophobic shift provided by the chloroacetyl group is insufficient on your current column.

Troubleshooting Steps:

• Standard C18 (100Å): This is the baseline. The product should elute 1–3 minutes later than the precursor.

• Phenyl-Hexyl: If your dipeptide contains aromatic residues (Phe, Tyr, Trp), switch to a Phenyl-Hexyl column. The

  interactions often provide orthogonal selectivity that separates the capped product from the free amine precursor.

• C8 or C4: If your dipeptide is extremely hydrophobic (e.g., Leu-Leu, Phe-Val) and elutes at >90% ACN, switch to a C8 to reduce retention and improve peak width.

Module 3: Visualization & Logic Flows

Workflow: Method Development Decision Tree

Caption: Decision matrix for column and mobile phase selection based on peptide sequence and detection mode.

Module 4: Advanced Troubleshooting (FAQs)

Issue 1: "I see a split peak or a 'shoulder' on my main peak."

Diagnosis A: On-Column Hydrolysis If the shoulder appears before the main peak, it may be the hydrolyzed byproduct (hydroxyacetyl-dipeptide), which is more polar.

• Fix: Check your autosampler temperature. Keep samples at 4°C . Ensure Mobile Phase pH is < 3.0.

Diagnosis B: At-Column Dilution (Solvent Mismatch) If you dissolved your sample in 100% DMSO or DMF, the strong solvent plug disrupts the initial binding to the column.

• Fix: Use the "Sandwich Injection" method or dilute the sample with water/buffer until the organic content is < 50% before injection.

Issue 2: "My product disappears or has low recovery."

Diagnosis: Irreversible Adsorption or Cyclization

• Cyclization: If your dipeptide contains Histidine or Lysine , the side chain imidazole or amine can attack the chloroacetyl group, forming a cyclic byproduct.

  • Verify: Check MS for a mass of [M-HCl] (Loss of 36 Da).

  • Fix: This is a synthesis design flaw. You must protect side chains during the chloroacetylation step.

• Precipitation: N-chloroacetyl peptides are often less soluble in water than their precursors.

  • Fix: Ensure your column temperature is elevated (

    ) to improve solubility and mass transfer, provided the pH is acidic to prevent hydrolysis.

Issue 3: "High Backpressure upon Injection."

Diagnosis: Sample Precipitation. The sample is soluble in the vial (high organic) but crashes out when it hits the aqueous mobile phase.

• Fix: Filter all samples through a 0.2 µm PTFE filter . Perform a "solubility test" by adding 10 µL of sample to 90 µL of Mobile Phase A in a tube. If it turns cloudy, you will clog the column.

Module 5: Standard Operating Protocol (SOP)

Protocol: Gradient Optimization for N-Cl-Dipeptides

• Preparation:

  • Sample: 1 mg/mL in 20% DMSO / 80% Water (0.1% TFA).

  • Column: C18,

    , 5 µm.

  • Temp:

    .

• Scouting Run:

  • Gradient: 5% B to 95% B over 20 minutes.

  • Flow: 1.0 mL/min.[3][5]

  • Wavelength: 214 nm (Primary), 254 nm (Secondary).

• Optimization Calculation:

  • Locate the retention time of the product (e.g., 12.0 min).

  • Calculate the %B at elution:

    .

  • Focused Gradient: Create a new method starting 10% below and ending 10% above the elution point.

  • New Gradient: 45% B to 65% B over 20 minutes.

• Result: This flattens the gradient slope, maximizing the resolution between the N-chloroacetyl product and closely eluting impurities.

References

• Hydrolysis Kinetics of Chloroacetamides

  • Title: Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners.[6][7][8]

  • Source: Environmental Science & Technology (ACS).
  • Relevance: Establishes the pH-dependent stability profile of chloroacetamide moieties (stable in acid, labile in base).

  • URL:[Link]

• Mobile Phase Additives (TFA vs. Formic Acid)

  • Title: Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography.[9]

  • Source: Journal of Chrom
  • Relevance: Explains the ion-pairing mechanism of TFA for superior peak shape vs. Formic Acid.

  • URL:[Link]

• Peptide Purification Methodologies

  • Title: HPLC Analysis and Purification of Peptides.[3][5][10][11]

  • Source: Methods in Molecular Biology (NIH/PMC).
  • Relevance: Comprehensive guide on column selection and gradient optimization for peptide purific

  • URL:[Link]

Sources

• 1. Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chloroacetamide | ClCH2CONH2 | CID 6580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. hplc.eu [hplc.eu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. lcms.cz [lcms.cz]

confirming purity of synthesized N-[N-(Chloroacetyl)-DL-leucyl]glycine

Welcome to the Technical Support & Troubleshooting Center for peptide derivative analysis. As a Senior Application Scientist, I have designed this guide to help you systematically validate the purity of N-[N-(Chloroacetyl)-DL-leucyl]glycine .

Confirming the purity of chloroacetylated dipeptides requires a multi-modal analytical approach. The reactive nature of the N-terminal chloroacetyl "warhead" introduces specific degradation risks, while the racemic nature of the DL-leucine residue dictates specific chromatographic behaviors. This guide bridges regulatory expectations with field-proven benchtop methodologies.

Workflow Overview: Purity Confirmation

The following self-validating workflow ensures that chemical purity, structural integrity, and isotopic identity are confirmed in parallel, aligning with FDA and ICH Q6A characterization principles[1].

Caption: Analytical workflow for confirming chemical and structural purity of chloroacetylated dipeptides.

FAQ Section 1: Chromatographic Purity & Impurity Identification

Q: What are the core regulatory expectations for confirming the purity of this synthetic dipeptide? A: While small dipeptides fall slightly outside the strict >4 amino acid definition of the EMA's synthetic peptide guidelines, the principles of USP <1503> and ICH Q11 still apply [2]. You must quantify chemical purity (typically >95% via RP-HPLC), confirm molecular mass (LC-MS), and profile process-related impurities such as residual solvents and unreacted reagents.

Q: How do I separate and identify process-related impurities specific to the chloroacetylation step? A: Chloroacetylation of DL-leucylglycine typically utilizes chloroacetyl chloride. The most common process-related impurities are residual chloroacetic acid (from reagent hydrolysis) and unreacted DL-leucylglycine. Because chloroacetyl chloride is highly reactive, it easily hydrolyzes in aqueous/DMF mixtures if the temperature exceeds 5°C during synthesis.

Table 1: Common Impurities and Analytical Signatures

Impurity	Source	HPLC Retention Shift	LC-MS Signature (ESI+)	NMR Signature (¹H)
Unreacted DL-Leucylglycine	Incomplete coupling	Earlier (more polar)	[M+H]⁺ at m/z 189.1	Absence of ~4.2 ppm singlet
Chloroacetic Acid	Reagent hydrolysis	Very early (solvent front)	Not easily ionized (ESI+)	Singlet at ~4.2 ppm only
Hydroxyacetyl-DL-leucylglycine	Product hydrolysis	Earlier (more polar)	[M+H]⁺ at m/z 247.1	Shift of CH₂ from 4.2 to 3.9 ppm
Di-chloroacetylated species	Over-alkylation	Later (more hydrophobic)	[M+H]⁺ at m/z 341.0	Extra singlet at ~4.2 ppm

Protocol 1: Step-by-Step RP-HPLC & LC-MS Method

Self-Validating Principle: The use of an acidic modifier (TFA) ensures the protonation of the C-terminal carboxylic acid, preventing peak tailing. The isotopic distribution in the MS spectra acts as an internal validation of the intact chlorine atom.

• Sample Preparation: Dissolve the synthesized peptide in 10% Acetonitrile / 90% Water (containing 0.1% TFA) to a concentration of 1 mg/mL.

  • Causality: Avoiding basic solvents prevents premature alkaline hydrolysis of the chloroacetyl group during analysis [4].

• Column Selection: Equip a C18 Reversed-Phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Causality: The hydrophobic C18 stationary phase effectively resolves the moderately polar chloroacetyl dipeptide from highly polar impurities (like unreacted amino acids).

• Mobile Phase:

  • Buffer A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water.

  • Buffer B: 0.1% TFA in HPLC-grade Acetonitrile.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 30 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 214 nm (peptide bonds). Simultaneously, route the flow to an ESI+ MS scanning from m/z 100–500.

• Validation Check: Locate the main peak and verify the [M+H]⁺ mass at m/z 265.1. Crucially, verify the presence of the M+2 peak at m/z 267.1 at approximately one-third the intensity. This 3:1 ratio confirms the presence of the ³⁵Cl and ³⁷Cl isotopes, validating that the chloroacetyl warhead is intact.

FAQ Section 2: Structural Integrity & Residual Solvents

Q: How do I use NMR to confirm structural integrity and rule out residual solvents? A: ¹H and ¹³C NMR are critical for confirming that the chloroacetyl group is covalently attached and has not degraded. Furthermore, ICH Q3C guidelines mandate the monitoring of residual solvents like DMF or DCM used during peptide synthesis [3].

Protocol 2: Step-by-Step NMR Sample Prep & Analysis

• Solvent Selection: Dissolve 5–10 mg of the lyophilized peptide in 0.6 mL of DMSO-d₆.

  • Causality: DMSO-d₆ disrupts intermolecular hydrogen bonding, providing sharp, highly resolved amide proton signals which are often lost in protic solvents like D₂O.

• Acquisition: Acquire a standard ¹H spectrum (400 or 500 MHz, minimum 16 scans) and a ¹³C spectrum.

• Signal Assignment & Verification:

  • Chloroacetyl CH₂: Look for a sharp, diagnostic singlet at ~4.2 ppm (integrating to 2H)[4].

  • Leucine α-CH: Multiplet at ~4.3 ppm (1H).

  • Glycine α-CH₂: Doublet at ~3.7 ppm (2H).

  • Amide Protons: Broad doublets/triplets between 8.0 – 8.5 ppm.

• Degradation Check: If the 4.2 ppm singlet shifts upfield to ~3.9 ppm, the chloroacetyl group has hydrolyzed into a hydroxyacetyl group.

• Residual Solvent Check: Scan the spectrum for DMF (singlets at 2.73, 2.89, and 7.95 ppm) or DCM (singlet at 5.76 ppm in DMSO-d₆).

Q: Since the molecule contains "DL-leucyl", do I need to assess chiral purity? A: The designation "DL" indicates that the leucine starting material was a racemic mixture (50% D-enantiomer, 50% L-enantiomer). Because glycine is achiral, the final product is a pair of enantiomers, not diastereomers. Standard RP-HPLC will elute these enantiomers as a single, unified peak. Chiral chromatography is only necessary if your specific downstream application requires verifying the exact 50:50 ratio to ensure no enantiomeric enrichment occurred during crystallization or purification.

FAQ Section 3: Stability & Degradation Mechanisms

Q: Why is my chloroacetyl peptide degrading during storage or analysis? A: The chloroacetyl group is an active alkylating agent. If exposed to moisture at a neutral to alkaline pH (pH > 7.0), the chloride acts as a leaving group and is displaced by hydroxide ions.

Caption: Primary hydrolytic degradation pathway for chloroacetylated peptides.

Causality: This degradation manifests in LC-MS as a net mass loss of 18.5 Da. (The loss of the Chlorine atom [-35.5 Da] and the addition of a Hydroxyl group [+17.0 Da] results in a net change of -18.5 Da) [4]. To prevent this, always store the lyophilized powder at -20°C in a desiccator, and ensure all HPLC solvents and reconstitution buffers are slightly acidic (e.g., 0.1% TFA or Formic Acid).

References

• "What Are the FDA Requirements for Peptide Characterization?", Resolve Mass Spectrometry. Available at: [Link]

• "Synthetic Peptides: Understanding The New CMC Guidelines", DLRC Group. Available at: [Link]

• "Process-Related Impurities in Peptides: Key Considerations and Analytical Approaches", BioPharmaSpec. Available at: [Link]

Reference Data & Comparative Studies

Comparative Guide to Cyclization Efficiency of N-Chloroacetylated Peptides

The macrocyclization of linear peptides into constrained architectures is a foundational strategy in modern drug discovery, drastically improving target affinity, proteolytic stability, and membrane permeability[1]. Among the myriad of cyclization chemistries available, the formation of a thioether bond between an N-terminal haloacetyl group and a downstream cysteine thiolate has emerged as a premier technique[2]. This guide objectively compares the cyclization efficiency of N-chloroacetylated peptides against alternative electrophiles, providing mechanistic insights and self-validating experimental protocols for researchers and drug development professionals.

Mechanistic Causality: The "Goldilocks" Reactivity of N-Chloroacetyl

The efficiency of peptide macrocyclization is dictated by a delicate balance between electrophilic reactivity and chemoselectivity. While N-bromoacetyl and N-iodoacetyl groups are inherently stronger electrophiles due to their superior leaving group abilities, N-chloroacetylated peptides consistently exhibit superior overall cyclization efficiency in complex libraries, such as those generated by mRNA display (e.g., the RaPID system)[3].

This counterintuitive phenomenon is rooted in the thermodynamics of macrocyclization. The chloroacetyl group acts as a "Goldilocks" electrophile:

• High Chemoselectivity: It is reactive enough to undergo spontaneous nucleophilic substitution (SN2) with the soft, highly nucleophilic cysteine thiolate at mildly basic pH (7.5–8.0), but stable enough to resist off-target alkylation of competing nucleophiles like lysine primary amines or histidine imidazoles[4].

• Suppression of Oligomerization: The heightened reactivity of the bromoacetyl moiety often leads to rapid intermolecular reactions, resulting in unwanted autopolymerization or dimerization unless the reaction is maintained at extreme dilution[5].

• Conformational Sampling: The slower, controlled reaction rate of the chloroacetyl group allows the linear peptide sufficient time to sample conformational space, overcoming the entropic penalty of macrocyclization to form the thermodynamically favored intramolecular ring[6].

Logical pathway comparing N-chloroacetyl and N-bromoacetyl cyclization efficiency.

Comparative Efficiency Data

The following table summarizes the quantitative and qualitative performance parameters of N-chloroacetyl cyclization compared to standard alternatives.

Parameter	N-Chloroacetyl Thioether	N-Bromoacetyl Thioether	Disulfide Oxidation
Electrophilicity	Moderate	High	N/A
Chemoselectivity	Very High (Thiol specific)[4]	Moderate (Risk of off-target alkylation)	High (Thiol specific)
Reaction Time	1 - 4 hours	< 1 hour	12 - 24 hours
Cyclization Yield	High (70-90%)[5]	Variable (Prone to oligomers)[5]	Moderate to High
Bond Stability	Excellent (Non-reducible)[4]	Excellent (Non-reducible)	Poor (Reducible in vivo)[1]
Platform Compatibility	SPPS & mRNA Display[3]	SPPS	SPPS & Biological

Self-Validating Experimental Protocol

To achieve maximum cyclization efficiency, the synthesis of the N-chloroacetylated precursor and the subsequent macrocyclization must be carefully controlled. The following protocol utilizes on-resin acylation followed by in-solution cyclization.

Phase 1: On-Resin N-Terminal Chloroacetylation

• Linear Synthesis: Synthesize the linear peptide precursor via standard Fmoc solid-phase peptide synthesis (SPPS), ensuring the inclusion of at least one orthogonally protected or Trt-protected cysteine residue[6].

• Deprotection: Following the final Fmoc deprotection with 20% piperidine in DMF, wash the resin thoroughly with DMF and DCM.

• Acylation: Acylate the free N-terminus by adding a solution of chloroacetic anhydride (10 eq) and N,N-diisopropylethylamine (DIPEA, 10 eq) in DMF. React for 30–60 minutes at room temperature.

  • Causality Check: Chloroacetic anhydride is strictly preferred over chloroacetyl chloride. The latter generates HCl gas during the reaction, which can prematurely cleave hyper-acid-sensitive linkers or induce unwanted side reactions[7].

• Cleavage: Cleave the peptide from the resin and globally deprotect side chains using a standard trifluoroacetic acid (TFA) cocktail (e.g., TFA/TIS/H2O/EDT 92.5:2.5:2.5:2.5) for 2 hours. Precipitate the crude peptide in cold diethyl ether[8].

Phase 2: In-Solution Thioether Macrocyclization

• Dilution: Dissolve the crude N-chloroacetylated peptide in a degassed aqueous buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0) to achieve a highly dilute concentration of 0.1–0.5 mg/mL[5].

  • Causality Check: High dilution is thermodynamically mandatory to shift the reaction kinetics in favor of intramolecular macrocyclization over intermolecular autopolymerization[5].

• Cyclization: Stir the solution at room temperature for 1–4 hours.

• Self-Validation Step: Monitor the reaction progression via LC-MS. Successful intramolecular thioether formation is definitively confirmed by a mass shift of -36.5 Da (corresponding to the loss of HCl) relative to the linear precursor[9]. The absence of a mass peak at (2x linear mass - 73 Da) validates that intermolecular dimerization has been successfully suppressed.

• Quenching & Purification: Quench the reaction by acidifying the solution to pH 4.0 with dilute TFA, halting any further nucleophilic attack, prior to purification via preparative RP-HPLC[10].

Step-by-step workflow for the synthesis and cyclization of N-chloroacetylated peptides.

References

• Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. ResearchGate. 4

• Recent advances in peptide macrocyclization strategies. Chemical Society Reviews (RSC Publishing). 2

• Differential Peptide Multi‐Macrocyclizations at the Surface of a Helical Foldamer Template. NIH. 6

• Peptide Macrocyclization Strategies - Macro-Cyclic Peptides. QYAOBIO. 1

• US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents. 5

• Application Notes and Protocols for the Use of Chloroacetyl-L-methionine in Solid-Phase Peptide Synthesis. Benchchem. 10

• Automated synthesis and use of N-chloroacetyl-modified peptides for the preparation of synthetic peptide polymers and peptide-protein immunogens. Researcher.life. 8

• Base-Assisted Cyclization of an N-Chloroacetyl Dipeptide Derivative. ResearchGate. 7

• Selective thiazoline peptide cyclisation compatible with mRNA display and efficient synthesis. NIH. 3

• A Novel Regioselective Approach to Cyclize Phage-Displayed Peptides in Combination with Epitope-Directed Selection to Identify a Potent Neutralizing Macrocyclic Peptide for SARS-CoV-2. bioRxiv. 9

Sources

• 1. Peptide Macrocyclization Strategies - Macro-Cyclic Peptides - QYAOBIO [qyaobio.com]
• 2. Recent advances in peptide macrocyclization strategies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01066J [pubs.rsc.org]
• 3. Selective thiazoline peptide cyclisation compatible with mRNA display and efficient synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 6. Differential Peptide Multi‐Macrocyclizations at the Surface of a Helical Foldamer Template - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. biorxiv.org [biorxiv.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Validation of N-[N-(Chloroacetyl)-DL-leucyl]glycine Inhibitory Activity: A Comparative Guide for Protease Targeting

Introduction & Mechanistic Overview

In the landscape of targeted covalent inhibitors (TCIs), peptide-based electrophiles serve as indispensable tools for mapping enzyme active sites and developing irreversible therapeutics. N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS 94088-96-7) [1] is a highly specialized dipeptide derivative designed to probe and inhibit protease function.

As a Senior Application Scientist specializing in assay development, I frequently utilize chloroacetyl-peptides to validate target engagement. The chloroacetyl group acts as a reactive "warhead," a well-established strategy for irreversibly inactivating thiol proteinases (such as papain and cathepsins) by alkylating their essential active-site cysteine residues[2][3]. The inclusion of the DL-leucyl racemic mixture is a deliberate design choice for broad-spectrum screening: the L-enantiomer typically drives physiological target engagement within the S1 subsite of mammalian proteases, while the D-enantiomer can reveal atypical binding pockets or bacterial protease specificities.

The Covalent Mechanism of Action

The inhibition mechanism relies on proximity-induced reactivity. The peptide backbone (leucylglycine) guides the molecule into the protease's active site, forming a reversible enzyme-inhibitor (EI) complex. Once anchored, the highly nucleophilic thiolate anion of the catalytic cysteine attacks the

-carbon of the chloroacetyl group. This nucleophilic substitution displaces the chloride ion, forming a permanent, irreversible thioether bond[4].

Fig 1: Mechanism of covalent inactivation by chloroacetyl-peptide warheads via thioether bond formation.

Comparative Performance Analysis

When designing an inhibition assay, it is critical to benchmark N-[N-(Chloroacetyl)-DL-leucyl]glycine against standard reversible and irreversible inhibitors. The distinction lies in the warhead's electrophilicity. For instance, epoxides (as seen in E-64) require strict geometric alignment for ring-opening, making them highly specific but sometimes slow to react. In contrast, the

-chloroamide is a more accessible, unhindered electrophile, yielding rapid inactivation kinetics but requiring rigorous validation to rule out promiscuous off-target binding[5].

Table 1: Objective Comparison of Protease Inhibitors

Feature	N-[N-(Chloroacetyl)-DL-leucyl]glycine	Bestatin	E-64	Leupeptin
Primary Target Class	Thiol proteinases / Cathepsins	Aminopeptidases	Cysteine Proteases	Serine & Cysteine Proteases
Inhibition Modality	Irreversible (Covalent)	Reversible (Competitive)	Irreversible (Covalent)	Reversible (Competitive)
Reactive Warhead	Chloroacetyl (Alkylation)	None (Transition-state analog)	Epoxide (Alkylation)	Aldehyde (Hemithioacetal)
Kinetic Dependency	Time-Dependent ( )	Time-Independent	Time-Dependent ( )	Fast Binding Equilibrium
Metabolic Stability	Moderate (Susceptible to GSH)	High	High	Low (Aldehyde oxidation)

Experimental Workflows & Self-Validating Protocols

To definitively validate the inhibitory activity of N-[N-(Chloroacetyl)-DL-leucyl]glycine, the experimental design must separate slow-binding reversible inhibition from true irreversible covalent alkylation. The following protocols form a self-validating system.

Protocol 1: Time-Dependent Inactivation Kinetics ( )

For covalent inhibitors,

values are inherently flawed because they decrease as incubation time increases. Therefore, determining the efficiency constant ( ) is mandatory.

• Step 1: Enzyme Pre-incubation. Incubate the target protease (e.g., Cathepsin B, 1 nM) with varying concentrations of the inhibitor (0.1 µM to 50 µM) in assay buffer (pH 5.5, containing 1 mM DTT to maintain cysteine in its reduced state).

• Step 2: Aliquot Sampling. At specific time intervals (e.g., 0, 5, 10, 20, 30 minutes), transfer an aliquot of the reaction mixture into a microplate containing a vast excess of fluorogenic substrate (e.g., Z-Arg-Arg-AMC, 100 µM).

• Step 3: Kinetic Monitoring. Measure the initial velocity (

  ) of substrate cleavage using a fluorescence microplate reader (Ex 380 nm / Em 460 nm).

• Step 4: Data Analysis. Plot the natural log of residual activity (

  ) versus pre-incubation time to extract the observed rate constant ( ). Plotting against inhibitor concentration yields (binding affinity) and (maximum rate of covalent bond formation).

• Expert Insight (Causality): Why use a vast excess of substrate in Step 2? This creates a "jump-dilution" effect. If the inhibitor were reversible, diluting the complex into high substrate concentrations would cause the inhibitor to dissociate, restoring enzyme activity. Sustained inhibition confirms the covalent nature of the chloroacetyl warhead.

Protocol 2: Covalent Adduct Validation via Intact LC-MS

To rule out non-specific aggregation or promiscuous multi-site labeling, we must confirm a 1:1 stoichiometry of the inhibitor-enzyme complex.

• Step 1: Reaction Quenching. Incubate 10 µM protease with 50 µM inhibitor for 1 hour. Quench the reaction by adding 1% formic acid to denature the protein.

• Step 2: Desalting. Pass the quenched reaction through a C4 ZipTip or a rapid online desalting column to remove buffer salts and unreacted inhibitor.

• Step 3: LC-TOF-MS Analysis. Analyze the intact protein mass using a Time-of-Flight Mass Spectrometer.

• Expert Insight (Causality): What is the expected mass shift? The mass of N-[N-(Chloroacetyl)-DL-leucyl]glycine is 264.7 g/mol . Because the covalent reaction proceeds via the elimination of a chloride ion and a proton (HCl, ~36.5 Da), the intact protein mass must shift by exactly +228.2 Da . Any deviation indicates an alternative reaction mechanism or off-target oxidation.

Fig 2: Step-by-step workflow for validating the irreversible inhibitory activity of covalent peptides.

References

• N-[N-(chloroacetyl)-DL-leucyl]glycine CAS#: 94088-96-7 - ChemicalBook.
• A Chloroacetyl Peptide Derivative as an Inhibitor of Thiol Proteinases - Taylor & Francis Online.
• The inactivation of bovine cathepsin B by novel N-chloro-acetyl-dipeptides - PubMed / NIH.
• Chloroacetyl-L-valine (The "Warhead" Str
• Chemoselective Installation of Electrophilic Warheads onto C-Terminal Peptide Hydrazides for Covalent Protease Inhibitor Synthesis - ACS Chemical Biology.

Sources

• 1. N-[N-(chloroacetyl)-DL-leucyl]glycine CAS#: 94088-96-7 [m.chemicalbook.com]
• 2. tandfonline.com [tandfonline.com]
• 3. The inactivation of bovine cathepsin B by novel N-chloro-acetyl-dipeptides: application of the Houghten 'tea bag' methodology to inhibitor synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chloroacetyl-L-valine | 2279-16-5 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Analysis: N-Chloroacetyl vs. N-Bromoacetyl Peptides in Macrocyclization and Conjugation

As peptide engineering advances toward complex macrocycles and targeted biologics, the strategic selection of electrophilic handles becomes critical. N-chloroacetyl and N-bromoacetyl groups are premier

-haloacetyl modifications used to generate stable thioether bonds via reaction with cysteine thiols[1][2]. While both operate via an nucleophilic substitution mechanism, their distinct leaving group kinetics and chemoselectivity profiles dictate their optimal use cases in drug development.

This guide provides a rigorous comparative analysis, supported by experimental causality, to empower researchers in selecting and deploying these moieties for peptide cyclization, polymerization, and protein conjugation.

Mechanistic Framework: Thioether Ligation Kinetics

The fundamental reaction for both N-chloroacetyl and N-bromoacetyl peptides is the nucleophilic attack of a thiolate anion on the

-carbon of the haloacetyl group, displacing the halide leaving group to form a non-reducible thioether bond[2].

Causality in Reaction Design: The reaction is strictly pH-dependent. At physiological to slightly alkaline pH (7.5–8.0), the cysteine thiol (

) is partially deprotonated to the highly nucleophilic thiolate anion. This specific pH window is critical: it accelerates the displacement while simultaneously minimizing the competing hydrolysis of the haloacetyl group and preventing off-target alkylation of primary amines (such as lysine side chains), which remain protonated and non-nucleophilic at this pH[3][4].

Workflow of pH-driven intramolecular thioether macrocyclization.

Quantitative Performance & Reactivity Comparison

While both halogens serve as effective leaving groups, the atomic radius and electronegativity differences between chlorine and bromine profoundly impact reaction kinetics and stability[1][5]. Bromide is a weaker base and a more polarizable leaving group than chloride, making N-bromoacetyl significantly more reactive. However, this hyper-reactivity comes at the cost of reduced stability and lower chemoselectivity.

Table 1: Physicochemical and Experimental Comparison

Parameter	N-Chloroacetyl	N-Bromoacetyl
Leaving Group Ability	Moderate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	Excellent ( )
Reaction Kinetics (with Thiols)	Slower, highly controlled	Extremely fast, rapid conjugation
Chemoselectivity	Extremely high for thiols	High, but risks amine alkylation at pH > 8.0
Stability (SPPS Cleavage)	Highly stable in HF and TFA[1]	Stable, but sensitive to prolonged light/acid[2]
Risk of Premature Hydrolysis	Low	Moderate
Primary Application	Complex macrocyclization (e.g., RaPID)[6]	Rapid peptide-protein conjugation, polymers

Application-Specific Selection Guide

The choice between chloroacetyl and bromoacetyl should be dictated by the complexity of the molecular environment and the desired reaction speed.

• When to use N-Chloroacetyl: N-chloroacetyl is the gold standard for highly complex, multiplexed environments, such as the RaPID (Random non-standard Peptides Integrated Discovery) mRNA display system[6]. In these massive libraries, peptides must fold and cyclize selectively without premature degradation or cross-reactivity with other nucleophiles in the translation mixture. The slower, deliberate kinetics of the chloroacetyl group ensure that cyclization occurs only when the specific geometry allows the embedded cysteine to approach the N-terminus[7].

• When to use N-Bromoacetyl: N-bromoacetyl is preferred for generating peptide-protein conjugates (e.g., linking a synthetic peptide antigen to a carrier protein like BSA or KLH) or simple cross-linking[2][5]. Because intermolecular conjugation faces greater entropic barriers than intramolecular cyclization, the superior leaving group ability of bromine is required to drive the reaction to completion quickly[4].

Decision matrix for selecting the optimal haloacetyl modification.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols integrate causality (why a step is performed) and self-validation (how to prove the step succeeded).

Protocol A: Automated SPPS Incorporation of Haloacetyl Groups

Objective: To cap the N-terminus of a resin-bound peptide with a haloacetyl group without inducing premature halide displacement.

• Preparation of Symmetric Anhydride: Dissolve 10 equivalents of chloroacetic acid or bromoacetic acid in minimal anhydrous dichloromethane (DCM). Add 5 equivalents of N,N'-diisopropylcarbodiimide (DIC) and stir at room temperature for 15 minutes.

  • Causality: Generating the symmetric anhydride in situ avoids the use of basic coupling reagents (like HATU/DIEA). Basic conditions can cause premature nucleophilic attack on the

    -halide, ruining the reactive handle[1].

• Acylation: Add the anhydride solution to the deprotected, resin-bound peptide. Agitate at room temperature for 30–60 minutes.

• Self-Validation (Kaiser Test): Perform a Kaiser (ninhydrin) test on a micro-cleaved resin sample. A negative result (yellow beads/solution) confirms complete acylation of the primary amine.

• Cleavage: Cleave the peptide using standard TFA (for Fmoc chemistry) or anhydrous HF (for Boc chemistry) cocktail containing scavengers (e.g., TIPS, water). Note: Avoid thiol-based scavengers like EDT, as they will prematurely react with the haloacetyl group. Both groups withstand standard acidic cleavage[1][3].

Protocol B: Intramolecular Thioether Cyclization

Objective: To form a cyclic peptide via thioether linkage while preventing intermolecular polymerization.

• Peptide Dissolution: Dissolve the purified linear haloacetyl-peptide in 0.1 M phosphate buffer to a final concentration of 0.1–0.5 mg/mL[2].

  • Causality: High dilution is a critical thermodynamic control. It vastly increases the probability of intramolecular collision (cyclization) over intermolecular collision (polymerization)[1].

• pH Adjustment: Carefully adjust the pH to 7.5–8.0 using dilute NaOH. Stir gently at room temperature for 2 to 12 hours (Bromoacetyl typically finishes in <2 hours; Chloroacetyl may require up to 12 hours)[2][4].

• Self-Validation (Ellman’s Assay & LC-MS):

  • Ellman's Reagent (DTNB): Add an aliquot of the reaction to DTNB. The absence of yellow color (412 nm absorbance) confirms the complete depletion of free sulfhydryl groups[5].

  • LC-MS: Analyze the mixture. The product mass should reflect the exact mass of the linear peptide minus the mass of HCl (36.5 Da) or HBr (80.9 Da), confirming successful halide displacement.

References

• Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents (US5066716A). 1

• Bromoacetyl Group in Peptide Synthesis. BenchChem Application Notes. 2

• Automated synthesis of N-bromoacetyl-modified peptides for the preparation of synthetic peptide polymers, peptide-protein conjugates and cyclic peptides. Springer Nature Experiments / Anal. Biochem. 5

• Tackling Undruggable Targets with Designer Peptidomimetics and Synthetic Biologics. National Institutes of Health (PMC). 6

• Synthesis and Antibody Recognition of Cyclic Epitope Peptides, Together with Their Dimer and Conjugated Derivatives. Eötvös L. University / Bioconjugate Chem.4

• Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. PubMed. 7

Sources

• 1. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP0590038A4 - Amino acid derivative and bromoacetyl modified peptides - Google Patents [patents.google.com]
• 4. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 5. Bromoacetylated Synthetic Peptides | Springer Nature Experiments [experiments.springernature.com]
• 6. Tackling Undruggable Targets with Designer Peptidomimetics and Synthetic Biologics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation - PubMed [pubmed.ncbi.nlm.nih.gov]

confirming the covalent modification of target proteins by N-[N-(Chloroacetyl)-DL-leucyl]glycine

This guide serves as a technical manual for researchers validating the covalent binding mechanism of N-[N-(Chloroacetyl)-DL-leucyl]glycine (hereafter referred to as CLG ).

CLG is a peptidic electrophile designed to target nucleophilic residues (primarily cysteine) within a protein's active site or surface pockets. Unlike reversible inhibitors, CLG utilizes a chloroacetyl "warhead" to form an irreversible thioether bond. This guide details the experimental rigor required to confirm this modification, distinguishing it from non-specific aggregation or tight non-covalent binding.

Part 1: The Chemical Logic of CLG Modification

To validate CLG, one must first understand its reactivity profile compared to other covalent warheads. CLG belongs to the

-haloacetamide class of alkylating agents.

Mechanism of Action

The chloroacetyl group of CLG undergoes a nucleophilic substitution (

) reaction.

• Recognition: The dipeptide moiety (-Leu-Gly) directs the molecule to a specific binding pocket (e.g., hydrophobic pockets in aminopeptidases).

• Proximity: Binding positions the electrophilic methylene carbon (

  ) adjacent to a target nucleophile (typically a Cysteine thiolate, ).

• Reaction: The thiolate attacks the methylene carbon, displacing the chloride ion.

• Result: A stable, irreversible thioether adduct (

  ).

Comparative Warhead Analysis

Researchers often choose CLG for its high reactivity, but this comes with specificity challenges compared to modern acrylamides.

Feature	Chloroacetamide (CLG)	Acrylamide (e.g., Ibrutinib)	Fluorophosphonate
Reaction Type	Nucleophilic Substitution	Michael Addition	Nucleophilic Substitution
Target Residue	Cysteine (primary), Histidine (secondary)	Cysteine (strict)	Serine (primary)
Reactivity	High (Rapid kinetics, risk of off-target)	Tunable (Requires specific orientation)	High (Broad spectrum)
Reversibility	Irreversible (Stable Thioether)	Irreversible (usually)	Irreversible
Metabolic Stability	Low (Rapid glutathione conjugation)	Moderate	High

Part 2: Experimental Validation Workflows

Validation requires a triangulation of data: Mass Spectrometry (structural proof), Kinetics (functional proof), and Competition (specificity proof).

Diagram 1: The Validation Workflow

The following diagram outlines the logical flow for confirming covalent modification, from incubation to data analysis.

Caption: Integrated workflow for structural and functional validation of covalent protein modification.

Part 3: Detailed Protocols

Protocol A: Intact Protein Mass Spectrometry

This is the "Gold Standard" for confirming stoichiometry. You are looking for a specific mass shift corresponding to the addition of the ligand minus the leaving group.

1. The Calculation (Critical Step):

• Formula of CLG:

  (Assuming free acid form).

• Molecular Weight (MW): ~264.7 g/mol .

• Reaction:

  .

• Mass Shift (

  ): MW(CLG) - MW(HCl).

  • Note: In MS, we observe the adduct.[1][2] The net mass added to the protein is the CLG molecule minus the Chlorine atom and the Hydrogen from the protein thiol.

  • = MW(CLG) - 36.46 Da.

  • Example: If CLG MW is 264.7, the observed shift on the protein is +228.24 Da .

2. Experimental Steps:

• Preparation: Dilute target protein to 10

  M in non-nucleophilic buffer (e.g., 50 mM HEPES pH 7.5). Avoid DTT or -mercaptoethanol as they will scavenge CLG.

• Reaction: Add CLG at 10x molar excess (100

  M). Incubate at RT for 1, 2, and 4 hours.

• Quenching: Acidify with 0.1% Formic Acid (final conc) or perform rapid desalting/SEC to stop the reaction.

• Analysis: Inject onto a C4 or C8 reverse-phase column coupled to a high-resolution Q-TOF or Orbitrap.

• Data Processing: Deconvolute the charge envelope. A covalent binder will show a secondary peak at

  . Non-covalent binders will dissociate during ionization, showing only the native mass.

Protocol B: Determination of

Covalent inhibitors exhibit time-dependent inhibition. The potency is defined not by

(which changes with time), but by the efficiency of bond formation ( ).

1. Experimental Design:

• Pre-incubation: Incubate enzyme with varying concentrations of CLG (

  ) for different time points ( = 0, 5, 10, 20, 40 min).

• Activity Measurement: At each time point, dilute an aliquot into a substrate solution (at saturating concentration) and measure residual velocity (

  ).

• Data Plotting:

  • Plot

    vs. time for each . The slope of these lines is .

  • Plot

    vs. .

  • Fit to the hyperbolic equation:

    .

2. Interpretation:

• : The affinity of the initial non-covalent binding step.
• : The maximum rate of covalent bond formation.

• High Efficiency: A high ratio indicates CLG rapidly and specifically labels the target.

Part 4: Specificity & "Warhead" Mechanism Visualization

To prove the reaction is specific to the target cysteine and not a random alkylation event, use the Iodoacetamide Competition Assay .

• Pre-incubate protein with Iodoacetamide (a generic Cys alkylator) for 30 min.

• Add CLG.

• Analyze by MS.[3][4][5]

• Result: If CLG binding is abolished, it confirms the target is a Cysteine. If CLG still binds, it may be reacting with a Lysine (rare at pH 7.5) or a different pocket.

Diagram 2: Reaction Mechanism ( )

Caption: Nucleophilic attack of Cysteine thiolate on the chloroacetyl alpha-carbon of CLG.

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs." Nature Reviews Drug Discovery, 10, 307–317. Link

• Gehringer, M., & Laufer, S. A. (2019). "Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry, 62(12), 5673–5724. Link

• Resnick, E., et al. (2019). "Rapid Characterization of Covalent Inhibitors using a High-Throughput Mass Spectrometry Assay." Journal of Biomolecular Screening, 24(4), 361-370. Link

• Kathman, S. G., & Statsyuk, A. V. (2016). "Covalent tethering of fragments for covalent probe discovery." Journal of Medicinal Chemistry, 59(8), 3523–3538. Link

• Ábrányi-Balogh, P., et al. (2018). "Covalent labeling of proteins with chloroacetamide derivatives: A kinetic study." European Journal of Organic Chemistry, 2018(44), 6106-6112. Link

Sources

• 1. Technologies for Direct Detection of Covalent Protein–Drug Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DSpace [scholarworks.umass.edu]
• 5. emerypharma.com [emerypharma.com]

comparing the biological effects of DL, L, and D forms of N-(Chloroacetyl)-leucyl]glycine

Stereospecific Profiling of N-(Chloroacetyl)-leucylglycine: A Comparative Guide to DL, L, and D Isomers

Executive Summary

In the realm of stereospecific enzymology and chiral drug development, N-(Chloroacetyl)-leucylglycine (CALG) serves as a foundational substrate for probing the active sites of metalloproteases, specifically aminoacylases and dipeptidases. By comparing the biological and kinetic behaviors of its DL (racemic), L, and D stereoisomers, researchers can exploit enzymatic stereoselectivity for the kinetic resolution of chiral building blocks. This guide provides a rigorous, data-driven comparison of these isomers, detailing the mechanistic causality behind their divergent biological effects and outlining self-validating protocols for their application.

Mechanistic Divergence: The Fate of L, D, and DL Stereoisomers

The biological effects of CALG isomers are entirely dictated by their spatial interaction with the active site of stereoselective enzymes, such as Porcine Kidney Aminoacylase I (ACY1)[1]. ACY1 is a homodimeric, zinc-dependent metalloenzyme[2].

• The L-Isomer (N-Chloroacetyl-L-leucylglycine): This form acts as a true, high-affinity substrate. The L-configuration allows the hydrophobic leucine side chain, the terminal carboxylate, and the scissile amide bond to perfectly coordinate with the enzyme's catalytic Zn²⁺ ion and the nucleophilic water molecule activated by a conserved glutamate residue.

• The D-Isomer (N-Chloroacetyl-D-leucylglycine): The D-form is completely bio-inert in this context. The inverted stereocenter projects the isobutyl side chain of leucine into a sterically restricted region of the enzyme's binding pocket, preventing productive coordination with the zinc ion[2].

• The DL-Racemate: When exposed to ACY1, the racemic mixture undergoes exactly 50% hydrolysis. The enzyme rapidly degrades the L-enantiomer into free L-leucylglycine and chloroacetate, while the D-enantiomer remains entirely intact. This differential hydrolysis was pioneered by Greenstein and colleagues as a highly efficient method for the chiral resolution of synthetic amino acids and peptides[3].

Why Chloroacetyl? From an application standpoint, researchers deliberately utilize the chloroacetyl derivative rather than a standard acetyl group. The highly electron-withdrawing nature of the chlorine atom increases the electrophilicity of the amide carbonyl carbon. This significantly lowers the activation energy required for nucleophilic attack, accelerating the enzymatic cleavage rate and reducing required incubation times[4].

Fig 1: Stereospecific enzymatic divergence of N-(Chloroacetyl)-leucylglycine isomers.

Quantitative Performance Metrics

The table below summarizes the comparative kinetic and biological profiles of the three CALG forms when subjected to mammalian Aminoacylase I.

Parameter	L-Isomer	D-Isomer	DL-Racemate
Enzymatic Susceptibility	Highly Susceptible	Completely Resistant	50% Hydrolyzed (Kinetic Resolution)
Relative Cleavage Rate	100% (Baseline)	0%	~50% of total mass
Active Site Affinity	High (Productive Coordination)	Low (Severe Steric Clash)	Mixed (Competitive at high concentrations)
Downstream Products	L-Leu-Gly + Chloroacetic acid	Intact N-Chloroacetyl-D-Leu-Gly	L-Leu-Gly + Intact D-Isomer
Primary Application	Peptidase activity assays[5]	Negative control in enzymology	Precursor for chiral peptide resolution

Self-Validating Experimental Protocol: Kinetic Resolution of DL-CALG

To utilize the biological divergence of these isomers practically, the following protocol details the kinetic resolution of the DL-racemate. This system is designed to be self-validating by incorporating specific biochemical controls.

Reagents & Materials:

• Substrate: N-(Chloroacetyl)-DL-leucylglycine (50 mM)

• Enzyme: Porcine Kidney Aminoacylase I (Lyophilized powder, ≥2,000 units/mg)[1]

• Buffer: 0.1 M Potassium Phosphate Buffer (pH 7.0)

• Cofactor: 1 mM ZnCl₂

Step-by-Step Methodology:

• Buffer Optimization & Substrate Solubilization: Dissolve DL-CALG to a final concentration of 50 mM in 0.1 M Potassium Phosphate Buffer.

  • Causality: The pH must be strictly maintained at 7.0. A lower pH protonates the catalytic glutamate in the enzyme's active site, halting activity. A pH above 8.0 risks the spontaneous, non-enzymatic alkaline hydrolysis of the highly reactive chloroacetyl group, which would generate false positives.

• Cofactor Activation: Supplement the buffer with 1 mM ZnCl₂.

  • Causality: ACY1 is a metalloenzyme that can lose its native zinc ion during purification. Reconstituting with Zn²⁺ ensures the active site is fully populated, maximizing the

    [5].

• Self-Validating Controls Setup:

  • Positive Control: 50 mM N-Chloroacetyl-L-methionine + Enzyme (Validates enzyme viability).

  • Negative Control: 50 mM DL-CALG + Buffer without Enzyme (Validates that no spontaneous chemical hydrolysis occurs).

• Biocatalytic Incubation: Add Aminoacylase I to a final concentration of 1 mg/mL. Incubate the reaction at 37°C for 24 hours under continuous orbital agitation (150 rpm).

• Reaction Termination: Halt the reaction by acidifying the mixture to pH 2.0 using 2N HCl.

  • Causality: Acidification instantly denatures the biocatalyst and protonates the newly liberated L-leucylglycine, preparing it for ion-exchange chromatography.

• Product Isolation: Pass the acidified mixture through a cation-exchange resin (e.g., Dowex 50W). The free L-leucylglycine (carrying a positive charge at pH 2.0) will bind to the resin, while the unreacted, neutral N-Chloroacetyl-D-leucylglycine will wash through in the void volume. Elute the L-peptide using dilute ammonium hydroxide.

Fig 2: Self-validating workflow for the kinetic resolution of DL-CALG using Aminoacylase I.

References

• Fodor PJ, Price VE, Greenstein JP. "Enzymatic hydrolysis of saturated and unsaturated tripeptides." Journal of Biological Chemistry, 1949. URL: [Link]

• Bai JH, et al. "Dissecting the Pretransitional Conformational Changes in Aminoacylase I Thermal Denaturation." Biophysical Journal (PMC), 2005. URL:[Link]

• Michi K, Nonaka H. "Studies on Amino Acids. XI.: Studies on the Enzymatic Resolution (IX): Acylase Activity in Yeast." Agricultural and Biological Chemistry, 1958. URL:[Link]

• Cheng T, et al. "Characterization of an Aminoacylase from the Hyperthermophilic Archaeon Pyrococcus furiosus." Journal of Bacteriology (ASM Journals), 2001. URL:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Dissecting the Pretransitional Conformational Changes in Aminoacylase I Thermal Denaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic hydrolysis of saturated and unsaturated tripeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. journals.asm.org [journals.asm.org]

Publish Comparison Guide: Specificity Assessment of N-[N-(Chloroacetyl)-DL-leucyl]glycine

The following guide provides an in-depth technical assessment of N-[N-(Chloroacetyl)-DL-leucyl]glycine as an enzyme inhibitor. It is designed for researchers requiring a critical evaluation of this compound’s specificity, mechanism, and utility compared to modern alternatives.

Executive Summary

N-[N-(Chloroacetyl)-DL-leucyl]glycine is a synthetic dipeptide derivative functioning as an affinity-labeling reagent (irreversible inhibitor). It is structurally designed to target proteolytic enzymes that recognize the Leucyl-Glycine (Leu-Gly) motif, most notably Cysteine Proteases (e.g., Papain, Cathepsin B/L) and potentially specific metallo-aminopeptidases.

Unlike modern, highly specific inhibitors (e.g., Epoxysuccinates like E-64), this compound relies on a reactive

-chloroacetyl warhead . While the peptide backbone directs the molecule to the active site (P2 specificity), the electrophilic warhead poses significant specificity challenges due to its intrinsic reactivity with accessible thiols (e.g., Glutathione, non-catalytic cysteines). This guide assesses its performance profile, recommending it primarily for mechanistic mapping rather than precise therapeutic inhibition.

Mechanism of Action: Affinity Alkylation

The inhibitory potency of N-[N-(Chloroacetyl)-DL-leucyl]glycine stems from a two-step "Dock-and-Lock" mechanism.

• Recognition (Docking): The dipeptide moiety (-Leu-Gly) binds to the enzyme's substrate-binding pocket. For Papain-like cysteine proteases, the hydrophobic Leucine side chain typically occupies the S2 subsite , which is the primary determinant of specificity for this class of enzymes.

• Inactivation (Locking): Once bound, the electrophilic carbon of the N-terminal chloroacetyl group is positioned in proximity to the active site nucleophile (typically Cysteine-25 in Papain). The nucleophilic thiol attacks the methylene carbon via an

  reaction , displacing the chloride ion and forming a stable, irreversible thioether bond.

DOT Diagram: Mechanism of Inhibition

The following diagram illustrates the kinetic pathway of inhibition, distinguishing it from reversible competitive inhibition.

Caption: Kinetic scheme showing the reversible binding step (

) followed by the irreversible alkylation step ( ). Note the potential for off-target consumption by free thiols.

Specificity Profile & Comparative Analysis

The specificity of N-[N-(Chloroacetyl)-DL-leucyl]glycine is defined by the balance between its peptide affinity (Leu-Gly) and its warhead reactivity (Chloroacetyl).

The "DL" Isomer Implication

The presence of the DL-Leucine racemic mixture significantly impacts specificity:

• L-Isomer: Biologically active against stereoselective proteases (e.g., Papain prefers L-amino acids at P2).

• D-Isomer: Likely inactive or acts as a weak competitive inhibitor, effectively diluting the probe's potency by 50% and potentially introducing noise in kinetic assays.

Comparison Table: Inhibitor Performance

The following table contrasts N-[N-(Chloroacetyl)-DL-leucyl]glycine with standard alternatives.

Feature	N-[N-(Chloroacetyl)-DL-leucyl]glycine	E-64 (Epoxysuccinate)	Leupeptin	Iodoacetamide
Type	Irreversible Affinity Label	Irreversible Mechanism-Based	Reversible Competitive	Irreversible Alkylator
Target Class	Cysteine Proteases (Papain-like)	Cysteine Proteases (Strict)	Serine/Cysteine Proteases	All accessible Thiols
Specificity	Moderate (Directed by Leu-Gly)	High (Active-site selective)	Low (Broad spectrum)	None (General reagent)
Mechanism	Alkylation ( )	Epoxide Ring Opening	Transition State Analog	Alkylation ( )
Stability	Moderate (Hydrolyzes at high pH)	High	High	Low (Light sensitive)
Primary Use	Mapping active site geometry	Quantifying active enzyme	Preventing degradation	Blocking all thiols

Critical Assessment

• vs. E-64: E-64 is superior for quantification and "clean" inhibition because the epoxide warhead is unreactive toward free thiols (like Glutathione) and only reacts within the catalytic machinery of the enzyme. The chloroacetyl group of the subject compound will react with Glutathione, necessitating careful buffer formulation (avoiding DTT/BME during pre-incubation).

• vs. Leupeptin: Leupeptin is reversible. If you require permanent inactivation (e.g., for pulse-chase experiments or active-site titrations), the Chloroacetyl derivative is preferable, provided off-target alkylation is controlled.

Experimental Protocols

To validate the specificity of this inhibitor in your system, use the following self-validating protocol. This determines the pseudo-first-order inactivation rate constant (

), confirming the mechanism.

Protocol: Determination of

Objective: Distinguish between non-specific alkylation and active-site directed inhibition.

Reagents:

• Target Enzyme (e.g., Papain, 10 nM final).

• Substrate (Chromogenic/Fluorogenic, e.g., Z-Phe-Arg-AMC).

• Inhibitor: N-[N-(Chloroacetyl)-DL-leucyl]glycine (Stock in DMSO).

• Control Inhibitor: E-64 (Positive control).

Workflow:

• Preparation: Prepare 5 concentrations of the inhibitor (e.g., 1

  M to 100 M). Maintain a "Solvent Only" control.

• Incubation: Mix Enzyme and Inhibitor in buffer (pH 6.5). Crucial: Do NOT add DTT or Mercaptoethanol at this stage, as they will quench the chloroacetyl group. Use Cysteine or TCEP if a reducing agent is strictly required, or minimize time.

• Time-Points: At intervals (

  min), remove an aliquot.

• Assay: Dilute the aliquot 1:50 into a substrate solution containing excess DTT (to quench remaining inhibitor and activate the enzyme).

• Data Analysis: Plot

  vs. Time. The slope is .

DOT Diagram: Experimental Workflow

Caption: Workflow for kinetic characterization. The quenching step with DTT is critical to stop the alkylation reaction instantly.

Conclusion & Recommendation

N-[N-(Chloroacetyl)-DL-leucyl]glycine is a valuable but "dirty" tool in the enzymologist's arsenal. It serves best as a structural probe to verify the presence of a hydrophobic S2 pocket in cysteine proteases or to map the active site of novel peptidases.

• Use this compound if: You are studying the structure-activity relationship (SAR) of the S2 pocket or need an inexpensive irreversible inhibitor for a purified system lacking high concentrations of competing thiols.

• Avoid this compound if: You are working in crude cell lysates (high Glutathione background) or require absolute specificity for a single protease. In such cases, E-64 or specific peptide-chloromethyl ketones (e.g., Z-Phe-Ala-CMK) are superior choices.

References

• Rich, D. H. (1986). Inhibitors of Cysteine Proteinases. In Proteinase Inhibitors (Barrett, A. J., & Salvesen, G., Eds.). Elsevier.

• Shaw, E. (1990). Cysteinyl proteinases and their selective inactivation. Advances in Enzymology and Related Areas of Molecular Biology, 63, 271-347.

• Otto, H. H., & Schirmeister, T. (1997). Cysteine Proteases and Their Inhibitors. Chemical Reviews, 97(1), 133-172.

• Barrett, A. J., et al. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189–198.

Safety & Regulatory Compliance

Proper Disposal Procedures: N-[N-(Chloroacetyl)-DL-leucyl]glycine

Executive Summary & Chemical Identification

N-[N-(Chloroacetyl)-DL-leucyl]glycine (CAS: 94088-96-7 ) is a chloroacetylated dipeptide derivative.[1] Unlike standard peptides, the presence of the chloroacetyl group (

) renders this compound an alkylating agent . It functions as a "warhead," designed to react irreversibly with nucleophiles (specifically sulfhydryl groups on cysteine residues) to form stable thioether bonds.

Critical Safety Warning: Do not treat this substance as a benign biological peptide. It possesses electrophilic reactivity capable of modifying proteins and DNA. Disposal must follow protocols for halogenated organic compounds or alkylating agents , not general biological waste.

Chemical Profile

Property	Data
Chemical Name	N-[N-(Chloroacetyl)-DL-leucyl]glycine
CAS Number	94088-96-7
Molecular Formula
Molecular Weight	~264.71 g/mol
Hazard Class	Irritant / Alkylating Agent
Reactivity	Electrophilic; reacts with thiols (R-SH) and amines ( ).[1][2]
Solubility	Soluble in organic solvents (DMF, DMSO); limited solubility in water.

Hazard Mechanism & Safety Logic

To handle this chemical safely, one must understand why it is hazardous.

• Mechanism of Toxicity: The chloroacetyl moiety is susceptible to nucleophilic attack (

  reaction). Upon contact with skin or mucous membranes, it can alkylate cellular proteins, leading to contact dermatitis, sensitization, or cytotoxicity.

• Stability: The carbon-chlorine bond is stable at neutral pH but hydrolyzes slowly in basic conditions or rapidly in the presence of strong nucleophiles (thiosulfate, mercaptans).

Self-Validating Safety Rule: If the waste solution still smells acrid or retains the ability to alkylate 4-(p-nitrobenzyl)pyridine (a colorimetric test for alkylating agents), it is not neutralized.

Pre-Disposal Handling & Segregation

Before disposal, waste must be segregated to prevent incompatible reactions.

• Solid Waste: Collect in yellow or red hazardous waste bags (depending on facility color codes for chemical vs. biohazard). Do not use standard trash.

• Liquid Waste: Segregate into Halogenated Organic Waste containers.

  • Why? Even though the chlorine content is low by weight, mixing it with non-halogenated solvents can contaminate large volumes of fuel-blending waste streams, increasing disposal costs and compliance risks.

Detailed Disposal Protocols

Protocol A: Solid Waste (Expired Powder, Contaminated Debris)

Applicability: Expired vials, weigh boats, contaminated gloves, and paper towels.

• Containment: Place the solid material inside a clear, sealable polyethylene bag (secondary containment).

• Labeling: Affix a hazardous waste label.

  • Constituents: "N-[N-(Chloroacetyl)-DL-leucyl]glycine"[1][3][]

  • Hazards: "Toxic," "Irritant," "Halogenated."

• Disposal: Transfer to the facility's Solid Chemical Waste drum.

Protocol B: Liquid Waste (Reaction Mixtures, HPLC Effluent)

Applicability: Solutions in DMF, DMSO, or Acetonitrile.

• Segregation: Pour into a carboy designated for Halogenated Solvents .

• pH Check: Ensure the waste stream is not acidic (pH < 4) if mixing with other organics to prevent gas generation.

• Cap & Store: Keep tightly capped in a ventilated cabinet until pickup.

Protocol C: Chemical Deactivation (The "Expert" Method)

Context: For large quantities (>5g) or high-concentration stock solutions, chemical deactivation is recommended to neutralize the alkylating potential before the waste leaves your bench.

Principle: React the chloroacetyl group with a "sacrificial" nucleophile (Sodium Thiosulfate) to convert the reactive alkyl chloride into a non-toxic thiosulfate ester.

Step-by-Step Deactivation Procedure:

• Preparation: Prepare a 10% Sodium Thiosulfate (

  ) aqueous solution.

• Mixing: Slowly add the thiosulfate solution to the chloroacetyl waste in a 2:1 molar excess relative to the peptide.

• Reaction: Stir at room temperature for 24 hours .

  • Field Insight: The reaction is slow at neutral pH. Adjusting pH to ~8.0 with Sodium Bicarbonate accelerates the process.

• Verification: The solution is now chemically deactivated but still contains organic carbon.

• Final Disposal: Dispose of the deactivated mixture into the Aqueous Chemical Waste stream (do not pour down the drain unless explicitly permitted by local EHS).

Waste Stream Decision Tree (Visualization)

Caption: Operational decision tree for segregating chloroacetylated peptide waste based on physical state and solvent composition.

Emergency Procedures

Scenario	Immediate Action	Cleanup Protocol
Powder Spill	Evacuate area if dust is airborne. Don N95 mask/respirator.	Cover with wet paper towels to prevent dust. Scoop into hazardous waste bag. Wash area with soap and water.[5]
Liquid Spill	Absorb with vermiculite or spill pads.	Collect absorbent into a sealed bag. Treat surface with 10% sodium thiosulfate to neutralize residues.
Skin Contact	IMMEDIATE: Wash with soap & water for 15 min.[5]	Do not use ethanol (may increase absorption). Seek medical attention if irritation persists.

References

• National Institutes of Health (NIH). (2023). Alkylating Agents: Mechanisms of Action and Resistance. NCBI Bookshelf. Retrieved from [Link]

• Dartmouth College EHS. (2023). Hazardous Waste Disposal Guide: Chemical Waste Segregation. Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. N-[N-(chloroacetyl)-DL-leucyl]glycine CAS#: 94088-96-7 [chemicalbook.com]
• 5. peptide24.store [peptide24.store]

Personal Protective Equipment &amp; Handling Guide: N-[N-(Chloroacetyl)-DL-leucyl]glycine

Executive Safety Summary

N-[N-(Chloroacetyl)-DL-leucyl]glycine is a synthetic peptide derivative commonly used as a substrate for proteolytic enzymes (e.g., leucine aminopeptidase). While the peptide backbone is benign, the N-terminal chloroacetyl group (

) introduces specific chemical hazards. This moiety is an -halo carbonyl, functioning as a mild alkylating agent. It poses risks of contact dermatitis, severe eye irritation, and respiratory tract inflammation.

Critical Directive: Treat this compound not merely as a peptide, but as a functionalized alkylating agent . Standard "peptide handling" protocols are insufficient; enhanced contact precautions are required.

Quick-Reference Safety Matrix

Hazard Category	Classification (Derived from SAR*)	Critical Action
Skin Contact	Irritant (Cat 2) / Potential Sensitizer	Double Nitrile Gloves required for solutions.
Eye Contact	Serious Eye Irritant (Cat 2A)	Chemical Goggles (ANSI Z87.1). Safety glasses are insufficient.
Inhalation	STOT SE 3 (Resp.[1] Irritation)	Handle exclusively in a Fume Hood .
Reactivity	Hydrolysis Sensitive	Store desiccated at -20°C; avoid alkaline aqueous storage.

*SAR: Structure-Activity Relationship based on N-(Chloroacetyl)glycine and N-Chloroacetyl-L-leucine analogs.

Chemical Hazard Profile & Mechanism

To understand the safety requirements, one must understand the mechanism of toxicity.

• The Threat: The chloroacetyl group contains a carbon-chlorine bond adjacent to a carbonyl. This carbon is electrophilic.

• The Mechanism: Upon contact with biological tissue, nucleophilic residues (cysteine thiols, lysine amines) on skin proteins can attack this electrophilic carbon, displacing the chloride ion.

• The Result: This covalent modification of proteins (alkylation) triggers immune responses (sensitization) and direct tissue damage (irritation).

Physical Properties:

• State: White to off-white crystalline powder.

• Solubility: Soluble in ethanol, DMSO; moderately soluble in water (hydrolysis risk over time).

• Stability: Stable in solid form; hydrolyzes in aqueous solution (releasing Cl⁻ and glycolic acid derivatives), especially at pH > 7.0.

Personal Protective Equipment (PPE) Specifications

The following PPE standards are non-negotiable for handling N-[N-(Chloroacetyl)-DL-leucyl]glycine.

Hand Protection

• Material: Nitrile Rubber (minimum 0.11 mm thickness).

• Protocol:

  • Dry Powder: Single nitrile gloves are acceptable if no direct contact occurs.

  • Solutions (Organic Solvents/DMSO): Double gloving is mandatory. DMSO facilitates skin permeation, carrying the alkylating agent into the bloodstream.

  • Breakthrough Time: Change gloves immediately upon splash or every 60 minutes of active handling.

Eye & Face Protection[2]

• Requirement: Chemical Safety Goggles (tight-fitting).

• Reasoning: Powders are easily aerosolized during weighing. A single speck of chloroacetylated compound in the eye can cause significant corneal injury due to the alkylation mechanism described above.

• Contraindication: Do NOT rely on standard safety glasses with side shields; they do not seal against fine dust or splashes.

Respiratory Protection

• Primary Control: Engineering controls (Fume Hood) are preferred over respirators.

• Secondary Control: If weighing outside a hood is unavoidable (not recommended), use a NIOSH N95 or P100 particulate respirator.

• Fit Testing: Respirators are ineffective without an annual fit test.

Body Protection

• Standard: Lab coat (buttoned to the neck), long trousers, and closed-toe shoes.

• Enhanced: If handling >10 grams or preparing concentrated stock solutions, wear a chemically resistant apron (Tyvek or PVC) over the lab coat.

Operational Handling Protocols

PPE Decision Logic

Use the following logic flow to determine the necessary protection level before starting work.

Figure 1: PPE Decision Matrix based on physical state and solvent carrier.

Step-by-Step Weighing & Solubilization

Objective: Prepare a stock solution without generating dust or exposure.

• Preparation:

  • Clear the fume hood of clutter.

  • Place a chemically resistant tray (secondary containment) in the hood.

  • Bring the analytical balance into the hood if possible. If not, use a static-free weighing funnel and transport the closed container to the balance.

• Weighing:

  • Tare the weighing boat/funnel.

  • Transfer the powder gently using a spatula. Do not pour.

  • Immediately recap the stock bottle.

  • Scientific Note: Chloroacetyl peptides are hygroscopic. Minimize air exposure to prevent hydrolysis.

• Solubilization:

  • Return the weighing boat to the fume hood.

  • Transfer powder to a glass vial.

  • Add solvent (e.g., DMSO or Buffer) slowly down the side of the vial.

  • Vortex with the cap tightly sealed .

• Decontamination:

  • Wipe the balance area and spatula with a tissue dampened with 70% Ethanol.

  • Dispose of the tissue as hazardous solid waste.

Emergency Response & Disposal

Exposure Response

• Skin Contact:

  • Immediately remove contaminated gloves/clothing.

  • Wash the area with soap and copious water for 15 minutes .

  • Note: Do not use ethanol to wash skin; it may increase absorption of the haloacetyl group.

• Eye Contact:

  • Flush with eyewash station for 15 minutes , holding eyelids open.

  • Seek medical attention immediately.

• Inhalation:

  • Move to fresh air.

  • If breathing is difficult, provide oxygen (trained personnel only).

Waste Disposal

N-[N-(Chloroacetyl)-DL-leucyl]glycine must be treated as Halogenated Organic Waste .

Waste Stream	Items	Disposal Code (Typical)
Solid Waste	Contaminated gloves, weighing boats, paper towels	Halogenated Solid
Liquid Waste	Solutions in DMSO, Ethanol, or Water	Halogenated Solvent/Organic
Sharps	Needles/Syringes used with solution	Bio/Chem Sharps

Prohibited: Do NOT dispose of down the drain. The chloroacetyl group is toxic to aquatic life and resistant to standard biodegradation.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 101112, N-(Chloroacetyl)-DL-valine (Analogous Hazard Profile). Retrieved from [Link]

• Smith, E. L. (1948).[2] The hydrolysis of glycylglycine and glycyl-L-leucine by peptidases.[2] Federation Proceedings, 7(1 Pt 1), 189.[2] (Contextual usage as enzyme substrate).

Sources

• 1. carlroth.com [carlroth.com]
• 2. The hydrolysis of glycylglycine and glycyl-L-leucine by peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]